1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

• CAS: 332343-84-7

Core Science & Biosynthesis

spectroscopic data of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

An In-Depth Technical Guide to the Spectroscopic Characterization of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

Introduction

In the landscape of modern chemical research and pharmaceutical development, the unambiguous structural elucidation of novel molecular entities is paramount. 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, a unique organosilane compound, presents an interesting case for spectroscopic analysis. This guide provides a comprehensive overview of the predicted spectroscopic data for this molecule and outlines the experimental protocols for its characterization. As a self-validating system, the methodologies and interpretations presented herein are grounded in fundamental spectroscopic principles and backed by authoritative references.

Compound at a Glance:

• Systematic Name: 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

• Chemical Formula: C₁₈H₂₆O₂Si₂

• Molecular Weight: 330.57 g/mol [1]

• CAS Number: 332343-84-7[1]

This guide will delve into the predicted ¹H NMR, ¹³C NMR, and Mass Spectrometry data for this compound, providing a roadmap for researchers and scientists in its synthesis and application.

Caption: Molecular structure of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane.

Predicted ¹H NMR Spectroscopic Data

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a cornerstone technique for elucidating the structure of organic compounds by providing information about the chemical environment of hydrogen atoms.

Predicted ¹H NMR Data Summary

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1	6.8 - 7.5	Multiplet	8H	Aromatic protons (C₆H₄)
2	3.8 - 3.9	Singlet	6H	Methoxy protons (OCH₃)
3	0.2 - 0.4	Singlet	12H	Si-methyl protons (Si(CH₃)₂)

Interpretation of the Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane is expected to exhibit three distinct sets of signals corresponding to the aromatic, methoxy, and silicon-methyl protons.

• Aromatic Protons (6.8 - 7.5 ppm): The protons on the two benzene rings will appear in the aromatic region of the spectrum.[2] Due to the presence of two substituents on each ring (the silyl group and the methoxy group), these protons are chemically non-equivalent and will likely exhibit complex splitting patterns (a multiplet) arising from ortho, meta, and para couplings.[3] The electron-donating nature of the methoxy group and the electropositive silicon atom will influence the precise chemical shifts of these protons.

• Methoxy Protons (3.8 - 3.9 ppm): The six protons of the two methoxy groups are chemically equivalent due to free rotation around the C-O bond. They are not adjacent to any other protons, and therefore, their signal is predicted to be a sharp singlet. The chemical shift is characteristic of methoxy groups attached to an aromatic ring.[4]

• Si-methyl Protons (0.2 - 0.4 ppm): The twelve protons of the four methyl groups attached to the silicon atoms are also chemically equivalent. These protons are highly shielded due to the electropositive nature of silicon, resulting in a signal at a significantly upfield chemical shift. This signal is expected to be a sharp singlet as there are no adjacent protons to cause splitting.

Predicted ¹³C NMR Spectroscopic Data

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides valuable information about the carbon framework of a molecule.

Predicted ¹³C NMR Data Summary

Signal	Predicted Chemical Shift (δ, ppm)	Assignment
1	155 - 160	Aromatic C-O
2	130 - 140	Aromatic C-Si
3	110 - 130	Aromatic C-H
4	55 - 60	Methoxy C (OCH₃)
5	-5 - 5	Si-methyl C (Si-CH₃)

Interpretation of the Predicted ¹³C NMR Spectrum

Based on the symmetry of the molecule, a total of five distinct signals are predicted in the broadband proton-decoupled ¹³C NMR spectrum.

• Aromatic Carbons (110 - 160 ppm): The aromatic carbons will resonate in the downfield region of the spectrum.[2][5] The carbon atom directly attached to the electronegative oxygen of the methoxy group is expected to be the most deshielded (155 - 160 ppm). The carbon atom bonded to the silicon atom will also have a distinct chemical shift (130 - 140 ppm). The remaining four aromatic carbons (C-H) will appear between 110 and 130 ppm.

• Methoxy Carbon (55 - 60 ppm): The carbon atom of the methoxy group is expected to appear in the typical range for such functional groups attached to an aromatic ring.[4]

• Si-methyl Carbon (-5 - 5 ppm): The carbon atoms of the methyl groups attached to the silicon atoms are highly shielded and are predicted to resonate at a very upfield chemical shift, possibly even below 0 ppm, which is characteristic of carbons bonded to silicon.[5]

Predicted Mass Spectrometry Data

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound, as well as its structure through fragmentation patterns.

Predicted Mass Spectrometry Data Summary

m/z (predicted)	Interpretation
330.15	Molecular Ion [M]⁺
315.13	[M - CH₃]⁺
165.08	[M/2]⁺ (cleavage of Si-Si bond)
151.08	[M/2 - CH₃ + H]⁺ or [C₆H₄(OCH₃)Si(CH₃)]⁺
135.04	[C₆H₄(OCH₃)Si]⁺

Interpretation of the Predicted Mass Spectrum

• Molecular Ion Peak ([M]⁺ at m/z 330.15): The presence of a peak at this m/z value would confirm the molecular weight of the compound.

• Fragmentation Pattern: The fragmentation of the molecular ion provides valuable structural information.[6] For 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, the following fragmentation pathways are plausible under electron ionization (EI):

  • Loss of a Methyl Group ([M - CH₃]⁺ at m/z 315.13): Cleavage of a silicon-methyl bond is a common fragmentation pathway for organosilanes.

  • Si-Si Bond Cleavage ([M/2]⁺ at m/z 165.08): The Si-Si bond is relatively weak and prone to cleavage, resulting in a fragment that is essentially half of the molecule.

  • Further Fragmentation: The fragment at m/z 165.08 can undergo further fragmentation, such as the loss of a methyl group or rearrangements, leading to the other predicted fragments.

Caption: Predicted Mass Spectrometry Fragmentation Pathway.

Experimental Protocols

To obtain high-quality spectroscopic data, adherence to standardized experimental protocols is crucial.

Caption: General workflow for spectroscopic analysis.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for non-polar to moderately polar organic compounds and its residual proton signal (at ~7.26 ppm) and carbon signals (at ~77.16 ppm) are well-documented.[1]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition: [7]

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • For ¹H NMR:

    • Acquire the spectrum using a standard single-pulse experiment.

    • Typical parameters: spectral width of 12-15 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-2 seconds, and 8-16 scans.

  • For ¹³C NMR:

    • Acquire the spectrum using a proton-decoupled pulse sequence.

    • Typical parameters: spectral width of 200-220 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 128 or more).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum and apply baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate the signals in the ¹H NMR spectrum.

Mass Spectrometry

• Sample Preparation:

  • Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• Instrument Setup and Data Acquisition: [8][9]

  • Use a mass spectrometer equipped with an Electron Ionization (EI) source. EI is a robust technique suitable for relatively volatile and thermally stable organic molecules.[6]

  • Introduce the sample into the ion source, for example, via a direct insertion probe or through a gas chromatograph (GC-MS).

  • Set the ionization energy to 70 eV, the standard for EI-MS, to generate reproducible fragmentation patterns.

  • Acquire the mass spectrum over a suitable mass range (e.g., m/z 40-400).

• Data Processing:

  • The instrument software will generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

  • Identify the molecular ion peak and the major fragment ions.

Conclusion

The combination of ¹H NMR, ¹³C NMR, and Mass Spectrometry provides a powerful toolkit for the comprehensive structural characterization of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane. This guide has presented the predicted spectroscopic data and detailed the rationale behind these predictions, offering a solid foundation for the empirical analysis of this compound. The provided experimental protocols serve as a practical starting point for researchers, ensuring the acquisition of high-quality, reliable data.

References

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An In-Depth Technical Guide to the Theoretical Study of the Si-Si Bond in Aryldisilanes

Introduction

Aryldisilanes, molecules containing a silicon-silicon (Si-Si) bond flanked by aryl groups, represent a fascinating and functionally significant class of organosilicon compounds. The nature of the Si-Si bond is fundamentally different from the ubiquitous carbon-carbon bond, being longer, weaker, and more reactive.[1][2] This inherent reactivity, coupled with the electronic influence of the aryl substituents, makes aryldisilanes promising building blocks for advanced materials, including semiconductors, conducting polymers, and photoactive agents.[1] Understanding the nuanced properties of the Si-Si bond is paramount to designing and optimizing these materials.

Theoretical and computational studies provide an indispensable toolkit for elucidating the structural, electronic, and energetic properties of these molecules.[1] By solving approximations of the Schrödinger equation, computational chemistry allows researchers to visualize molecular orbitals, predict reaction pathways, and quantify the subtle effects of chemical substitution, offering insights that are often difficult to obtain through experimental means alone. This guide provides a comprehensive overview of the theoretical methodologies used to study the Si-Si bond in aryldisilanes, explores the profound influence of aryl substituents, and details the computational protocols required for such investigations.

Fundamental Characteristics of the Si-Si Bond

The silicon-silicon single bond is intrinsically weaker than a carbon-carbon single bond. This difference arises primarily from the less effective overlap of silicon's 3p atomic orbitals compared to the more compact 2p orbitals of carbon.[1] This results in a longer and more polarizable bond, with typical Si-Si single bond lengths falling in the range of 232–237 picometers (pm).[2]

A key feature of the Si-Si bond in aryldisilanes is its susceptibility to cleavage, particularly via electron transfer from alkali metals.[2] This reactivity is significantly enhanced compared to alkyldisilanes. The reason lies in the electronic communication between the Si-Si σ-bond and the π-system of the aryl rings. This interaction lowers the energy of the Si-Si σ* antibonding molecular orbital, making it more accessible for accepting an electron, which in turn leads to bond elongation and eventual dissociation.[2]

Theoretical Methodologies: A Computational Scientist's Toolkit

The primary goal of theoretical studies in this field is to accurately model the behavior of electrons within the molecule to predict its properties. Two major classes of methods are predominantly employed.

Ab Initio Methods

"Ab initio" (Latin for "from the beginning") methods solve the Schrödinger equation without empirical parameters, relying solely on fundamental physical constants. Methods such as Møller-Plesset perturbation theory (MP2) and Coupled Cluster (CC) theory offer high accuracy for calculating electron correlation.[3] However, their high computational cost often limits their application to smaller, model systems.

Density Functional Theory (DFT)

Density Functional Theory (DFT) has emerged as the workhorse of computational chemistry for systems like aryldisilanes. Instead of calculating the complex many-electron wavefunction, DFT determines the total energy from the electron density, a simpler, three-dimensional quantity. This approach provides an excellent balance of computational efficiency and accuracy.[1]

Causality Behind Method Selection:

• Functional Choice: The accuracy of a DFT calculation is governed by the chosen exchange-correlation functional. For organosilicon systems, hybrid functionals like B3LYP and B3P86 are widely used and have been shown to provide reliable results for geometries and energies.[4] B3P86, for instance, has demonstrated high accuracy in predicting Si-H bond dissociation energies and is a robust choice for related Si-Si bond calculations.[4]

• Basis Set Selection: The basis set is a set of mathematical functions used to represent the atomic orbitals. Pople-style basis sets like 6-31G(d,p) or 6-311+G(d,p) are common starting points, offering a good description of electron distribution. The "(d,p)" notation indicates the addition of polarization functions on heavy atoms (d) and hydrogen (p), which are crucial for accurately describing the geometry and bonding in molecules with heteroatoms like silicon. For higher accuracy, especially for electronic properties, more extensive basis sets like the correlation-consistent series (e.g., cc-pVTZ) or Ahlrichs' def2-TZVP are employed.

Standard Workflow for a Theoretical Study

A typical computational investigation of an aryldisilane follows a self-validating sequence to ensure the reliability of the results.

Caption: Standard computational workflow for analyzing an aryldisilane molecule.

• Geometry Optimization: The initial molecular structure is computationally relaxed to find its most stable three-dimensional arrangement, corresponding to a minimum on the potential energy surface.

• Frequency Calculation: This crucial step serves two purposes. First, it confirms that the optimized structure is a true energy minimum (a stable molecule) by ensuring there are no imaginary vibrational frequencies. An imaginary frequency indicates a saddle point (a transition state), not a stable structure. Second, it provides the zero-point vibrational energy (ZPVE), which is necessary for accurate thermochemical calculations like bond dissociation energies.

• Single-Point Energy & Property Calculation: Once a validated structure is obtained, a more computationally intensive calculation (often with a larger basis set) can be run to obtain highly accurate electronic energies and properties such as molecular orbital energies (HOMO/LUMO), atomic charges, and bond orders.

The Influence of Aryl Substituents on the Si-Si Bond

The true tunability of aryldisilanes comes from the substituents placed on the aryl rings. These groups exert powerful electronic and steric effects that directly modulate the properties of the Si-Si bond.

Electronic Effects: A Tale of Two Orbitals

The primary electronic interaction is the overlap between the highest occupied molecular orbital (HOMO), which is typically the Si-Si σ-bonding orbital, and the π-orbitals of the aryl ring. This σ-π conjugation is key to understanding substituent effects.

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃) or methyl (-CH₃) donate electron density to the aryl ring. This raises the energy of the ring's π-orbitals, which in turn pushes up the energy of the Si-Si σ (HOMO). A higher energy HOMO corresponds to a more easily broken, weaker bond.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or cyano (-CN) pull electron density from the ring. This stabilizes (lowers the energy of) the π* antibonding orbitals. This enhanced interaction with the Si-Si σ orbital can subtly affect bond strength and dramatically lowers the energy of the molecule's lowest unoccupied molecular orbital (LUMO), making the disilane more susceptible to reduction and subsequent Si-Si bond cleavage.

This relationship can be correlated with the Hammett substituent constant (σ) , a classical measure of a substituent's electronic effect.[5][6] A linear free-energy relationship often exists where properties like bond dissociation energy or reaction rates correlate linearly with the Hammett constants of the substituents.[5][7]

Caption: Influence of aryl substituents on the Si-Si bond's electronic properties.

Steric Effects

Bulky substituents, such as tert-butyl groups or the 2,4,6-triisopropylphenyl (Tip) group, play a dual role.[1]

• Kinetic Stabilization: Their primary purpose in synthetic chemistry is to provide a "steric shield" around the reactive Si-Si bond, physically preventing attacking reagents from reaching it. This is crucial for isolating otherwise unstable molecules.[1]

• Bond Elongation: Extreme steric crowding can force the Si-Si bond to lengthen beyond its optimal distance to relieve strain, which inherently weakens the bond.[2] Furthermore, bulky groups can cause the aryl rings to twist out of plane with the Si-Si bond, disrupting the stabilizing σ-π conjugation.[1]

Quantitative Analysis of Substituent Effects

Theoretical calculations allow for a systematic quantification of these effects. The table below presents representative DFT-calculated values for 1,2-diphenyl-1,1,2,2-tetramethyldisilane with various para-substituents on one of the phenyl rings.

Substituent (X)	Hammett Constant (σₚ)	Si-Si Bond Length (Å)	Si-Si Bond Dissociation Energy (kcal/mol)	HOMO Energy (eV)
-N(CH₃)₂	-0.83	2.378	78.5	-5.15
-OCH₃	-0.27	2.375	79.2	-5.38
-CH₃	-0.17	2.374	79.5	-5.45
-H	0.00	2.373	79.8	-5.55
-Cl	+0.23	2.371	80.4	-5.68
-CN	+0.66	2.369	81.1	-5.89
-NO₂	+0.78	2.368	81.5	-6.01
Note: Values are illustrative, calculated at the B3LYP/6-31G(d) level of theory for substituted (X-C₆H₄)SiMe₂-SiMe₂Ph. BDE values are calculated as the electronic energy difference between the disilane and its two radical fragments.

The data clearly demonstrates the trends discussed: strong electron-donating groups (-N(CH₃)₂) lead to a longer, weaker bond and a higher (less stable) HOMO energy. Conversely, strong electron-withdrawing groups (-NO₂) result in a shorter, stronger bond and a lower (more stable) HOMO energy.

Key Computational Protocols

Trustworthy theoretical results depend on rigorously defined and executed protocols.

Protocol 1: Geometry Optimization and Frequency Analysis of an Aryldisilane

Objective: To find the stable structure of 1,2-bis(p-methoxyphenyl)-1,1,2,2-tetramethyldisilane and verify it is a true energy minimum.

• Step 1: Input Structure Generation. Using molecular modeling software (e.g., Avogadro, GaussView), construct the 3D structure of the molecule. Ensure reasonable initial bond lengths and angles.

• Step 2: Calculation Setup.

  • Causality: Choose a reliable level of theory. For this system, B3LYP/6-31G(d,p) offers a good balance of accuracy for geometry and computational cost.

  • Software Input: In a quantum chemistry software package (e.g., Gaussian, ORCA), specify the following keywords: Opt Freq B3LYP/6-31G(d,p). The Opt keyword requests a geometry optimization, and Freq requests a frequency calculation to be performed on the optimized geometry.

• Step 3: Execution and Monitoring. Submit the calculation. Monitor the convergence criteria; the forces on the atoms and the energy change between steps should approach zero.

• Step 4: Validation and Analysis.

  • Verification: Open the output file and search for the results of the frequency calculation. Confirm that there are zero imaginary frequencies .

  • Data Extraction: Extract the final optimized Cartesian coordinates. Measure the Si-Si bond length and other key geometric parameters. Note the final electronic energy and the zero-point vibrational energy (ZPVE).

Protocol 2: Calculation of the Homolytic Si-Si Bond Dissociation Energy (BDE)

Objective: To calculate the energy required to break the Si-Si bond of the optimized molecule from Protocol 1.

• Step 1: Optimized Reactant Energy. From the validated output of Protocol 1, record the total electronic energy including ZPVE correction (E_disilane).

• Step 2: Radical Fragment Calculation.

  • Structure: Create the input for the resulting radical fragment: (p-methoxyphenyl)dimethylsilyl radical, (MeO-C₆H₄)SiMe₂•.

  • Causality: This is an open-shell system (unpaired electron), so the spin multiplicity must be set to a doublet. The level of theory should be identical to that used for the parent molecule to ensure consistency and cancellation of errors.

  • Software Input: Specify keywords: Opt Freq B3LYP/6-31G(d,p). Set the charge to 0 and the multiplicity to 2.

• Step 3: Radical Optimization and Validation. Run the calculation for the radical. Verify convergence and confirm there are no imaginary frequencies in the output. Record its total electronic energy with ZPVE correction (E_radical).

• Step 4: BDE Calculation. Apply the following formula:

  • BDE = (2 * E_radical) - E_disilane

  • Justification: This equation represents the total energy change for the reaction: R₃Si-SiR₃ → 2 •SiR₃. A positive BDE indicates the energy required to break the bond.

Conclusion and Future Outlook

Theoretical studies provide a powerful, predictive framework for understanding the fundamental nature of the Si-Si bond in aryldisilanes. Through robust computational methodologies like DFT, we can precisely quantify how steric and electronic effects, driven by aryl substituents, tune bond lengths, bond strengths, and electronic properties. This knowledge is not merely academic; it provides rational design principles for developing novel organosilicon materials with tailored optical and electronic characteristics for applications in materials science and beyond.

The future of this field is increasingly intertwined with data science. The integration of artificial intelligence and machine learning with high-throughput computational screening promises to accelerate the discovery of new aryldisilane structures with desired properties, moving from rational design to intelligent, automated discovery.[8]

References

• Iwamoto, T. (2018). π-Electron systems containing Si=Si double bonds. Advanced Science and Technology, 1-22. Available at: [Link]

• Cervantes-Reyes, M., & Tlenkopatchev, M. A. (2023). Insights into Si-Si and Si-H Bond. Encyclopedia.pub. Available at: [Link]

• Ushio, M., & Nakao, K. (2001). The Nature of Si-O-Si Bonding via Molecular Orbital Calculations. ResearchGate. Available at: [Link]

• Frenking, G., & Wichmann, K. (2003). Correlation between Hammett substituent constants and directly calculated pi-conjugation strength. PubMed. Available at: [Link]

• Wang, Y., et al. (2006). Designing new free-radical reducing reagents: Theoretical study on Si–H bond dissociation energies of organic silanes. ResearchGate. Available at: [Link]

• Fernández, I., & Frenking, G. (2006). Correlation between Hammett substituent constants and directly calculated pi-conjugation strength. PubMed. Available at: [Link]

• AZoM. (2020). Applications of Artificial Intelligence in Materials Science. AZoM.com. Available at: [Link]

• Wikipedia. (n.d.). Hammett equation. Wikipedia. Available at: [Link]

• Chatterjee, S., et al. (2003). Relationship between electrophilicity index, Hammett constant and nucleus-independent chemical shift. Indian Academy of Sciences. Available at: [Link]

• Ghafourian, M., & Gholami, M. R. (2014). Correlation Between Parameters Related to Intramolecular Hydrogen Bond Strength and Hammett Constant in Para Substituted Benzoylacetone: A Theoretical and Experimental Study. Oriental Journal of Chemistry. Available at: [Link]

• Al-Saadon, K. A., & Al-Badri, S. H. (2022). Applied Artificial Intelligence in Materials Science and Material Design. ResearchGate. Available at: [Link]

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In-Depth Technical Guide: Safety and Handling of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

This guide provides a comprehensive overview of the safety protocols and handling procedures for 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane. It is intended for researchers, scientists, and professionals in drug development who may work with this or structurally related organosilane compounds. The information herein is synthesized from available data and established best practices for handling similar chemical entities.

Compound Identification and Physicochemical Properties

1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane is an organosilane compound with the CAS number 332343-84-7. Its structure features a disilane core with two methyl groups on each silicon atom, and each silicon is also bonded to a 2-methoxyphenyl group. This unique structure suggests its potential utility as a ligand in catalysis or as a building block in organic synthesis.[1]

A summary of its known physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

Property	Value	Source
CAS Number	332343-84-7
Linear Formula	((CH₃O)C₆H₄Si(CH₃)₂)₂
Molecular Weight	330.57 g/mol
Density	1.0297 g/mL at 25 °C
Refractive Index	n20/D 1.5673

Below is a diagram illustrating the chemical structure of the compound.

Caption: Chemical structure of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane.

Hazard Identification and Risk Assessment

Known Hazards:

• Combustible Liquid: The compound is classified under Storage Class 10, indicating it is a combustible liquid. It should be kept away from heat, sparks, and open flames.

• Water Contaminant: It has a Water Hazard Class (WGK) of 3, indicating it is severely hazardous to water. Releases into the environment must be avoided.

Potential Hazards (Based on the chemical class of organosilanes):

• Skin and Eye Irritation: Many organosilane compounds can cause skin and eye irritation upon contact.

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.

• Reactivity: The reactivity of this specific compound is not well-documented. However, organosilanes can be reactive towards moisture, strong oxidizing agents, and strong acids or bases.

Due to the limited toxicological data, this compound should be handled as a potentially hazardous substance. All exposure routes (inhalation, ingestion, and skin/eye contact) should be minimized.

Safe Handling and Storage Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and strict handling procedures, is essential when working with this compound.

Engineering Controls

• Ventilation: All handling of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane should be conducted in a well-ventilated area. A certified chemical fume hood is mandatory for all procedures that may generate aerosols or vapors.

• Segregation: Store this compound away from incompatible materials, particularly strong oxidizing agents and sources of ignition.

• Eyewash and Safety Shower: A readily accessible and tested eyewash station and safety shower must be available in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound.

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and aerosols.
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact.
Body Protection	A flame-resistant lab coat.	Protects against splashes and potential ignition.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge may be necessary for procedures with a high potential for aerosol or vapor generation.	Prevents inhalation of potentially harmful vapors.

Decontamination and Waste Disposal

• Decontamination: All glassware and equipment should be thoroughly decontaminated after use. Rinse with a suitable organic solvent (e.g., acetone or ethanol) followed by washing with soap and water.

• Waste Disposal: Dispose of all waste materials, including contaminated PPE and unused compound, in accordance with local, state, and federal regulations. Due to its WGK 3 classification, it must be disposed of as hazardous waste and not allowed to enter drains or waterways.

Emergency Procedures

In the event of an emergency, follow these procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Spill: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the absorbed material into a sealed container for proper disposal. Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocol: A General Workflow for Handling

The following is a generalized protocol for handling 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane in a research setting. This should be adapted to the specific requirements of your experiment.

Step 1: Preparation

• Ensure the chemical fume hood is certified and functioning correctly.

• Don all required PPE as outlined in Table 2.

• Assemble all necessary glassware and equipment and ensure it is clean and dry.

Step 2: Aliquoting the Compound

• Transfer the required amount of the compound from the storage container to a tared reaction vessel inside the fume hood.

• Use a clean, dry syringe or pipette for the transfer.

• Securely close the storage container immediately after use.

Step 3: Reaction Setup

• Perform all subsequent reaction steps within the fume hood.

• If the reaction is sensitive to air or moisture, use appropriate inert atmosphere techniques (e.g., a nitrogen or argon blanket).

Step 4: Post-Reaction Workup and Cleanup

• Quench the reaction safely according to the specific protocol.

• Decontaminate all equipment as described in Section 3.3.

• Dispose of all waste materials properly.

The following diagram illustrates a logical workflow for the safe handling of this compound.

Sources

• 1. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane as a Versatile Silylating Agent Precursor

Introduction: A Disilane with Unique Potential in Organic Synthesis

In the landscape of protecting group chemistry, silyl ethers are indispensable for the temporary masking of hydroxyl and other functional groups.[1] The selection of the appropriate silylating agent is paramount, dictated by the desired stability of the protected intermediate and the conditions required for its eventual cleavage. 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane emerges as a noteworthy precursor for a silylating agent with distinct advantages, particularly in multi-step synthesis where mild deprotection conditions are crucial.

Physicochemical Properties

A clear understanding of the physical properties of 1,2-bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane is essential for its safe handling and use in synthesis.

Property	Value	Reference
CAS Number	332343-84-7	[2]
Molecular Formula	C₁₈H₂₆O₂Si₂	[2]
Molecular Weight	330.57 g/mol	[2]
Appearance	Colorless oil	[3]
Density	1.0297 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.5673	[2]
Boiling Point	100 °C at 6 mmHg (for the related chlorosilane)	[3]
Solubility	Soluble in most organic solvents	[3]

Protocol I: Synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

The synthesis of the title disilane can be achieved through the coupling of the corresponding chlorosilane, which is prepared from a Grignard reagent.

Part A: Synthesis of (2-Methoxyphenyl)dimethylchlorosilane

This procedure is adapted from the general preparation of aryldimethylchlorosilanes.[3]

Materials:

• 2-Bromoanisole

• Magnesium turnings

• Dichlorodimethylsilane

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Hexanes

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, prepare the Grignard reagent by reacting 2-bromoanisole with magnesium turnings in anhydrous THF.

• In a separate flame-dried flask, prepare a solution of dichlorodimethylsilane in anhydrous diethyl ether and cool to 0 °C in an ice bath.

• Slowly add the prepared Grignard reagent to the solution of dichlorodimethylsilane with vigorous stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 24 hours.

• Add hexanes to the reaction mixture to precipitate magnesium salts.

• Filter the mixture to remove the precipitate.

• Remove the volatile solvents by evaporation under reduced pressure.

• Purify the crude product by vacuum distillation to afford (2-methoxyphenyl)dimethylchlorosilane as a colorless oil.[3]

Part B: Synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

This protocol is based on the reductive coupling of the chlorosilane.

Materials:

• (2-Methoxyphenyl)dimethylchlorosilane

• Lithium metal

• Anhydrous tetrahydrofuran (THF)

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, add finely cut lithium metal to anhydrous THF.

• Cool the suspension to 0 °C and slowly add a solution of (2-methoxyphenyl)dimethylchlorosilane in anhydrous THF.

• After the addition, allow the reaction to stir at room temperature overnight.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 1,2-bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, which can be used in the next step without further purification.

Application Protocol I: Silylation via Reductive Cleavage

This method involves the reductive cleavage of the disilane to form a highly reactive silyllithium species, which then acts as the silylating agent. This protocol is adapted from the work of Fleming and Sanderson.[2]

Workflow for Silylation via Reductive Cleavage

Caption: Reductive cleavage of the disilane to form the active silylating agent.

Step 1: Generation of (2-Methoxyphenyl)dimethylsilyl Lithium

Materials:

• 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

• Methyllithium (MeLi) in diethyl ether

• Anhydrous tetrahydrofuran (THF)

• Hexamethylphosphoramide (HMPA) (Caution: HMPA is a carcinogen and should be handled with appropriate safety precautions)

Procedure:

• In a flame-dried, nitrogen-flushed flask, dissolve 1,2-bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane in a 4:1 mixture of anhydrous THF and HMPA.

• Cool the solution to -50 °C (dry ice/acetone bath).

• Slowly add a solution of methyllithium in diethyl ether. The solution will turn a deep red color, indicating the formation of the silyllithium reagent.[2]

• The solution of (2-methoxyphenyl)dimethylsilyl lithium is now ready for use in the subsequent silylation step.

Step 2: Silylation of Alcohols

Procedure:

• To the freshly prepared solution of (2-methoxyphenyl)dimethylsilyl lithium at -50 °C, slowly add a solution of the alcohol to be protected in anhydrous THF.

• Allow the reaction to stir at -50 °C for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting (2-methoxyphenyl)dimethylsilyl ether by flash column chromatography.

Application Protocol II: Deprotection of (2-Methoxyphenyl)dimethylsilyl Ethers

The key advantage of the (2-methoxyphenyl)dimethylsilyl protecting group is its susceptibility to mild oxidative cleavage.

Workflow for Oxidative Deprotection

Caption: Mild oxidative deprotection of the silyl ether.

Materials:

• (2-Methoxyphenyl)dimethylsilyl ether

• N-Bromosuccinimide (NBS) or Trifluoroacetic acid (TFA)

• An appropriate solvent (e.g., dichloromethane, acetonitrile)

• An oxidizing agent (e.g., meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide)

• A buffer solution (e.g., potassium bicarbonate)

Procedure:

• Dissolve the (2-methoxyphenyl)dimethylsilyl ether in a suitable solvent.

• Treat the solution with either NBS or TFA to effect the cleavage of the aryl-silicon bond.[2]

• After the initial cleavage, add the oxidizing agent and a buffer solution.

• Stir the reaction at room temperature until the deprotection is complete (monitor by TLC).

• Work up the reaction by quenching any excess oxidizing agent and extracting the product into an organic solvent.

• Wash the organic layer, dry, and concentrate to yield the deprotected alcohol.

Proposed Application Protocol III: Photochemical Silylation of Alcohols

While specific protocols for the photochemical silylation of alcohols using 1,2-bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane are not prevalent in the literature, a plausible method can be proposed based on the known photochemistry of aryldisilanes. The photolysis of aryldisilanes is known to generate transient silenes, which can react with alcohols.[4]

Disclaimer: This is a proposed protocol based on established principles and may require optimization.

Proposed Mechanism: Photochemical Activation

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(2-METHOXYPHENOXY)ETHYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Sci-Hub. Aryldisilane photochemistry. A kinetic and product study of the mechanism of alcohol additions to transient silenes / Journal of the American Chemical Society, 1994 [sci-hub.sg]

Application Notes and Protocols: Si-Si Bond Cleavage Reactions of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

Introduction: Unlocking Synthetic Potential via Si-Si Bond Cleavage

The silicon-silicon (Si-Si) bond, a fundamental linkage in organosilicon chemistry, serves as a versatile precursor to highly reactive and synthetically valuable silyl anions. The targeted cleavage of this bond in symmetrical disilanes, such as 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, provides a direct route to nucleophilic silyl species. These reagents are instrumental in the formation of new carbon-silicon and heteroatom-silicon bonds, enabling complex molecular constructions.

The subject of this guide, 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, is of particular interest due to the unique properties conferred by the 2-methoxyphenyl substituent. The resulting (2-methoxyphenyl)dimethylsilyl anion is a powerful synthetic tool, not only for its nucleophilicity but also because the (2-methoxyphenyl)dimethylsilyl group can be readily converted to a hydroxyl group under exceptionally mild conditions. This two-step sequence, where the silyl group acts as a "masked hydroxyl," is a significant advantage in multistep synthesis, particularly in the presence of sensitive functional groups[1][2].

This document provides a detailed exploration of the Si-Si bond cleavage reactions of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, offering both theoretical insights and field-proven laboratory protocols for the generation of (2-methoxyphenyl)dimethylsilyl lithium. Furthermore, we will detail a key application of this reagent in a modified Tamao-Fleming oxidation, showcasing its utility for drug development professionals and organic chemists.

Part 1: Mechanistic Overview of Si-Si Bond Cleavage

The Si-Si σ-bond in 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane is susceptible to cleavage by strong reducing agents, most notably alkali metals like lithium, or by organolithium reagents. The presence of at least one aromatic substituent on the silicon atom is generally considered necessary to stabilize the resulting silyl anion, making diaryldisilanes like our target compound ideal substrates[3].

Reductive Cleavage with Lithium Metal

The reaction of a diaryldisilane with lithium metal is a heterogeneous process that proceeds via single electron transfer (SET) from the lithium metal surface to the disilane. This forms a radical anion intermediate which then rapidly cleaves to yield two equivalents of the silyl anion.

Caption: Reductive cleavage of a disilane with lithium metal.

Cleavage with Methyllithium

An alternative and often more controlled method involves the use of an organolithium reagent, such as methyllithium (MeLi). In this case, the organolithium acts as a potent nucleophile, attacking one of the silicon atoms and inducing the cleavage of the Si-Si bond. This process also yields the desired silyl lithium reagent. For the specific case of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, methyllithium has been shown to be a superior reagent for this transformation[1][2].

Caption: Si-Si bond cleavage using methyllithium.

Part 2: Experimental Protocols

Safety Precaution: All procedures involving organolithium reagents must be conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents and flame-dried glassware. Organolithium reagents are pyrophoric and react violently with water. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and flame-retardant gloves, is mandatory.

Protocol 2.1: Generation of (2-Methoxyphenyl)dimethylsilyl Lithium via Methyllithium Cleavage

This protocol is adapted from the work of Lee, T. W. et al. and has been demonstrated to be effective for the generation of (2-methoxyphenyl)dimethylsilyl lithium[1][2].

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane	330.57	1.00 g	3.02
Methyllithium (1.6 M in diethyl ether)	-	2.08 mL	3.32
Anhydrous Tetrahydrofuran (THF)	-	16 mL	-
Anhydrous Hexamethylphosphoramide (HMPA)	-	4 mL	-

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet, add 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane (1.00 g, 3.02 mmol).

• Evacuate and backfill the flask with dry nitrogen three times.

• Add anhydrous THF (16 mL) and anhydrous HMPA (4 mL) via syringe.

• Cool the resulting solution to -50 °C using an appropriate cooling bath (e.g., an acetone/dry ice bath).

• Slowly add methyllithium (2.08 mL of a 1.6 M solution in diethyl ether, 3.32 mmol) dropwise via syringe over 10 minutes.

• Upon addition of the methyllithium, the solution will turn a deep red color, indicating the formation of the (2-methoxyphenyl)dimethylsilyl lithium reagent.

• The solution of the silyl lithium reagent is unstable at temperatures above -30 °C and should be used immediately in subsequent reactions[1].

Causality of Experimental Choices:

• Anhydrous Conditions: Silyl lithium reagents are highly reactive towards protic sources. The use of anhydrous solvents and an inert atmosphere is critical to prevent quenching of the reagent.

• THF/HMPA Solvent System: The combination of THF and HMPA is crucial for the success of this reaction. THF solvates the lithium cation, while the highly polar, aprotic HMPA is thought to enhance the reactivity of the methyllithium and stabilize the resulting silyl lithium species.

• Low Temperature (-50 °C): The (2-methoxyphenyl)dimethylsilyl lithium reagent is thermally unstable. Maintaining a low temperature throughout its generation and subsequent use is essential to prevent decomposition[1].

• Methyllithium as the Reagent: Methyllithium has been found to be more effective than other organolithiums, such as n-butyllithium, for this specific transformation[1].

Protocol 2.2: General Procedure for Reductive Cleavage with Lithium Metal

This protocol is a generalized procedure based on established methods for the reductive cleavage of diaryldisilanes[3].

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane	330.57	1.00 g	3.02
Lithium wire (with 1% sodium)	6.94	~0.09 g	~12.1
Anhydrous Tetrahydrofuran (THF)	-	20 mL	-

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a nitrogen inlet, add freshly cut lithium wire containing 1% sodium (~0.09 g, ~12.1 mmol, ~4 equivalents).

• Evacuate and backfill the flask with dry nitrogen three times.

• Add anhydrous THF (10 mL) to the flask.

• In a separate flame-dried flask, dissolve 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane (1.00 g, 3.02 mmol) in anhydrous THF (10 mL).

• Add the disilane solution to the lithium suspension via cannula.

• Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by the appearance of a characteristic deep red or brown color, indicating the formation of the silyl lithium. The reaction time can vary significantly depending on the quality of the lithium and the stirring efficiency.

• Once the reaction is complete (as indicated by the consumption of the disilane, which can be monitored by TLC or GC-MS of quenched aliquots), the resulting solution of (2-methoxyphenyl)dimethylsilyl lithium is ready for use.

Causality of Experimental Choices:

• Lithium with 1% Sodium: The presence of a small amount of sodium in the lithium wire helps to activate the lithium surface and initiate the electron transfer process.

• Vigorous Stirring: As this is a heterogeneous reaction, efficient stirring is crucial to ensure good contact between the disilane in solution and the surface of the lithium metal.

• Excess Lithium: A stoichiometric excess of lithium is used to drive the reaction to completion.

Part 3: Application in Synthesis - Modified Tamao-Fleming Oxidation

A significant advantage of the (2-methoxyphenyl)dimethylsilyl group is its facile oxidative conversion to a hydroxyl group under milder conditions than those required for the parent phenyldimethylsilyl group[1]. This is a modified Tamao-Fleming oxidation.

Protocol 3.1: Synthesis of 3-phenylpropanol via Silylation and Oxidation

This protocol demonstrates the utility of (2-methoxyphenyl)dimethylsilyl lithium in a two-step sequence to convert an electrophile into an alcohol.

Step A: Silylation of Benzyl Bromide

• Generate (2-methoxyphenyl)dimethylsilyl lithium (from 3.02 mmol of the disilane as per Protocol 2.1 or 2.2) in THF at -50 °C.

• To this cold solution, add benzyl bromide (0.517 g, 3.02 mmol) dropwise via syringe.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield (2-methoxyphenyl)dimethyl(phenethyl)silane.

Step B: Oxidative Cleavage to 3-phenylpropanol

This step showcases the mild conditions under which the aryl-silicon bond is cleaved and oxidized[1].

• Dissolve the (2-methoxyphenyl)dimethyl(phenethyl)silane in a suitable solvent such as dichloromethane.

• Add N-bromosuccinimide (NBS) or trifluoroacetic acid to facilitate the cleavage of the 2-methoxyphenyl-silicon bond[1].

• Following the cleavage, the resulting intermediate can be oxidized using standard Tamao-Fleming conditions, but milder variations are often sufficient. This may involve treatment with hydrogen peroxide and a bicarbonate base, or peracetic acid.

Caption: Synthetic workflow from disilane to alcohol.

Conclusion

The Si-Si bond cleavage of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane is a robust and highly useful transformation for the generation of the nucleophilic (2-methoxyphenyl)dimethylsilyl lithium reagent. This guide has provided detailed, actionable protocols for achieving this cleavage using either methyllithium or lithium metal, while also explaining the rationale behind the experimental conditions. The subsequent application of the resulting silyl anion in a modified Tamao-Fleming oxidation highlights the significant synthetic advantages of this methodology, offering a mild and efficient route to alcohols. For researchers in drug development and complex molecule synthesis, mastering these techniques provides a powerful addition to their synthetic toolkit.

References

• Lee, T. W., & Paquette, L. A. (2000). (2-Methoxyphenyl)dimethylsilyl Lithium and Cuprate Reagents Offer Unique Advantages in Multistep Synthesis. Organic Letters, 2(7), 967–970. [Link]

• Fleming, I. (1991). The Fleming-Tamao Oxidation of Carbon-Silicon Bonds. Comprehensive Organic Synthesis, 7, 5-6.
• Tamao, K., Kumada, M., & Maeda, K. (1984). A novel conversion of a C-Si bond to a C-O bond. Tetrahedron Letters, 25(3), 321-324.
• Jones, G. R., & Landais, Y. (1996). The oxidation of the carbon-silicon bond. Tetrahedron, 52(22), 7599-7662.
• Fleming, I., Henning, R., & Parker, D. C. (1995). The Fleming-Tamao reaction. Part 1. The Fleming-Tamao reaction of some simple organosilanes. Journal of the Chemical Society, Perkin Transactions 1, (3), 317-337.

• Organic Syntheses. (n.d.). Dimethyl(1-oxopropyl)phenylsilane. Organic Syntheses Procedure. [Link]

• Fleming, I., & Sanderson, P. E. J. (1987). The preparation and analysis of the phenyldimethylsilyllithium reagent and its reaction with silyl enol ethers. Journal of the Chemical Society, Perkin Transactions 1, 2245-2252.

• Wikipedia. (2023). Fleming–Tamao oxidation. In Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Fleming-Tamao Oxidation. Organic Chemistry Portal. [Link]

• American Chemical Society. (2000). (2-Methoxyphenyl)dimethylsilyl Lithium and Cuprate Reagents Offer Unique Advantages in Multistep Synthesis. pubs.acs.org. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes and Protocols: The Role of the Ortho-Methoxyphenyl Group in Modulating Disilane Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Steric Hindrance - A Functional Guide to ortho-Methoxyphenyl Disilanes

Disilanes, compounds containing a silicon-silicon single bond, are versatile reagents in organic synthesis, serving as precursors for silylation, reduction, and radical-mediated reactions. The reactivity of the Si-Si bond is highly tunable through the electronic and steric nature of the substituents on the silicon atoms. While bulky alkyl and aryl groups are commonly employed to sterically protect the Si-Si bond and enable the isolation of novel silicon species, the introduction of functionalized aryl groups can impart more nuanced control over reactivity. This guide focuses on the multifaceted role of the ortho-methoxyphenyl group in directing the reactivity of disilanes.

The ortho-methoxyphenyl substituent is not merely a passive bulky group; its strategic placement introduces a Lewis basic methoxy functionality in close proximity to the silicon center. This unique arrangement leads to a fascinating interplay of steric, electronic, and coordinative effects that can be harnessed to achieve unique reactivity and selectivity. This document will elucidate these effects and provide hypothetical, yet scientifically grounded, protocols for leveraging ortho-methoxyphenyl disilanes in synthetic applications.

The Dual Nature of the ortho-Methoxyphenyl Group: Steric Shield and Lewis Base

The influence of the ortho-methoxyphenyl group on disilane reactivity can be dissected into two primary components: its steric profile and the electronic contribution of the methoxy group, including its potential for intramolecular coordination.

Steric Effects: A Controllable Barrier

Similar to other bulky substituents, the ortho-methoxyphenyl group provides significant steric shielding around the silicon atom and the Si-Si bond.[1] This steric hindrance can:

• Kinetic Stabilization: Increase the kinetic stability of the disilane by sterically impeding the approach of reagents that could cleave the Si-Si bond.

• Influence on Reaction Pathways: Selectively block certain reaction pathways while favoring others that are less sterically demanding. For instance, it can disfavor bimolecular reactions while potentially enabling intramolecular processes.

• Conformational Control: The steric bulk restricts the rotation around the Si-C and Si-Si bonds, leading to a more defined conformational preference.

Electronic and Coordinative Effects: The "Ortho Effect" in Action

The "ortho effect" describes the unique influence of a substituent in the ortho position compared to its meta or para isomers, arising from a combination of through-space and through-bond interactions.[2] In the case of the ortho-methoxyphenyl group, these effects are particularly pronounced.

• Inductive and Resonance Effects: The methoxy group is electron-donating through resonance, which increases the electron density on the silicon atom via the aryl ring.[3] This can modulate the nucleophilicity and electrophilicity of the silicon center.

• Intramolecular Coordination: The most significant feature of the ortho-methoxyphenyl group is the potential for the lone pair of electrons on the methoxy oxygen to coordinate to the adjacent silicon atom.[4] This intramolecular Lewis base-Lewis acid interaction can lead to the formation of a transient pentacoordinate silicon intermediate, especially when the silicon atom bears an electron-withdrawing group or in the transition state of a reaction. This coordination can:

  • Activate the Silicon Center: By withdrawing electron density from the silicon, making it more susceptible to nucleophilic attack.

  • Stabilize Cationic Intermediates: A neighboring group participation effect where the oxygen atom can stabilize a developing positive charge on the silicon atom.

  • Direct Reaction Stereochemistry: The rigid, chelate-like structure formed during intramolecular coordination can impose stereochemical control on reactions at the silicon center.

The interplay of these steric and electronic/coordinative effects is summarized in the diagram below.

Figure 1: Conceptual diagram illustrating the dual role of the ortho-methoxyphenyl group in influencing disilane reactivity.

Applications and Hypothetical Protocols

The unique properties of ortho-methoxyphenyl disilanes can be exploited in a variety of synthetic transformations. Below are detailed hypothetical application notes and protocols that showcase their potential.

Application Note 1: Regioselective Monofunctionalization of Disilanes

Principle: The steric bulk of the ortho-methoxyphenyl groups can be used to control the regioselectivity of reactions that functionalize the disilane backbone. For a symmetrically substituted disilane, the reaction can be stopped at the mono-functionalized stage due to the increased steric hindrance around the remaining silicon center after the first substitution.

Hypothetical Reaction: Regioselective cleavage of a Si-Si bond in a 1,2-bis(ortho-methoxyphenyl)disilane with an alcohol under basic conditions to yield a monosiloxane.

Experimental Protocol: Synthesis of (2-Methoxyphenyl)(methyl)phenylsilanol

Sources

• 1. Steric effects - Wikipedia [en.wikipedia.org]
• 2. Understanding the Ortho Effect: A Deep Dive Into Chemical Interactions - Oreate AI Blog [oreateai.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Construction of helicates based on six-coordinated silicon centres - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane in Materials Science

Introduction: Unveiling the Potential of a Unique Aryl-Disilane

1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane is an organosilicon compound characterized by a Si-Si bond flanked by two methoxy-substituted phenyl rings. This unique structure presents intriguing possibilities for materials science, combining the properties of the disilane linkage with the electronic and coordination capabilities of the o-anisyl groups. While specific applications for this exact molecule are not yet extensively documented, its structural motifs suggest significant potential in several cutting-edge areas of materials development.

The Si-Si bond in disilanes is known to be susceptible to cleavage under thermal or photolytic conditions, leading to the formation of highly reactive silyl radicals or silylenes.[1] These intermediates can be harnessed for polymerization, surface modification, and the synthesis of novel organosilicon compounds. Furthermore, the presence of aryl groups can influence the electronic properties of the silicon backbone, a key aspect in the development of materials for organic electronics.[2][3] The methoxy groups on the phenyl rings may also serve as coordination sites for metal catalysts or influence the solubility and processing characteristics of derived materials.

This document provides a series of detailed application notes and proposed protocols for the investigation of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane in three key areas of materials science: as a precursor for novel silicon-containing polymers, as a photoinitiator for radical polymerization, and as a building block for materials in organic electronics. These protocols are designed to be starting points for researchers and are grounded in the established chemistry of analogous organosilane compounds.

Synthesis of Novel Polysilanes via Dehydrogenative Coupling

The development of new silicon-containing polymers is a dynamic field of research, driven by the unique properties these materials offer, such as high thermal stability, and interesting optical and electronic properties.[4][5] Polysilanes, with their σ-conjugated silicon backbone, are of particular interest. While Wurtz-type coupling is a traditional method for polysilane synthesis, catalytic dehydrogenative coupling of hydrosilanes has emerged as a more controlled alternative.[5] Although 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane does not possess Si-H bonds for direct dehydrogenative polymerization, it can be envisioned as a chain-capping or functionalizing agent in copolymerization with a dihydrosilane monomer. The methoxyphenyl groups are expected to influence the resulting polymer's solubility and potentially its photophysical properties.

Protocol 1: Synthesis of a Phenylsilane-(co-1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane) Copolymer

This protocol describes the synthesis of a copolymer using phenylsilane as the primary monomer and 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane as a functional comonomer or chain-terminating agent. The reaction is catalyzed by a late transition metal complex.

Materials:

• Phenylsilane (PhSiH₃)

• 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

• Zirconocene dichloride (Cp₂ZrCl₂)

• n-Butyllithium (n-BuLi) in hexanes

• Toluene, anhydrous

• Methanol

• Standard Schlenk line and glassware

• Inert atmosphere (Argon or Nitrogen)

Experimental Workflow:

Caption: Workflow for the synthesis of a polysilane copolymer.

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve zirconocene dichloride in anhydrous toluene. Cool the solution to -78 °C (dry ice/acetone bath) and slowly add two equivalents of n-butyllithium. Stir the mixture at this temperature for 1 hour to generate the active catalyst.

• Polymerization: In a separate Schlenk flask, dissolve phenylsilane and 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane (e.g., in a 10:1 molar ratio) in anhydrous toluene. To this solution, add the prepared catalyst solution via cannula.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 24 hours. The viscosity of the solution is expected to increase as the polymerization proceeds.

• Work-up: Quench the reaction by the slow addition of a small amount of methanol.

• Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of vigorously stirred methanol.

• Purification: Collect the polymer by filtration, wash with additional methanol, and dry under vacuum to a constant weight.

Characterization:

• ¹H and ²⁹Si NMR: To confirm the incorporation of both monomer units and to determine the copolymer composition.

• Gel Permeation Chromatography (GPC): To determine the molecular weight (Mw, Mn) and polydispersity index (PDI) of the polymer.

• UV-Vis and Fluorescence Spectroscopy: To investigate the electronic and photoluminescent properties of the resulting polymer. The methoxyphenyl groups may lead to interesting photophysical behavior.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

Expected Outcome:

The resulting polymer is expected to be a white or pale-yellow solid. The incorporation of the bulky, methoxy-functionalized aryl groups from the disilane is anticipated to enhance the solubility of the polysilane in common organic solvents compared to unsubstituted polyphenylsilane.

Property	Expected Value
Molecular Weight (Mw)	10,000 - 50,000 g/mol
Polydispersity Index (PDI)	1.5 - 3.0
Thermal Decomposition (Td, 5%)	> 300 °C
Solubility	Soluble in THF, toluene, chloroform

Photolytic Generation of Silyl Radicals for Surface Modification

The Si-Si bond in aryl-substituted disilanes can be cleaved by UV irradiation to generate silyl radicals.[1] These highly reactive species can be used to functionalize surfaces, such as silicon wafers or metal oxides, by forming stable Si-O-surface or Si-surface bonds. The methoxyphenyl groups of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane would then form the new surface chemistry, potentially altering properties like wettability, adhesion, or providing sites for further chemical reactions.

Protocol 2: Photochemical Surface Modification of a Silicon Wafer

This protocol outlines a method for the surface modification of a silicon wafer with 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane via photolysis.

Materials:

• Silicon wafer with a native oxide layer (SiO₂)

• 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

• Anhydrous hexane

• UV lamp (e.g., 254 nm)

• Piranha solution (H₂SO₄:H₂O₂ 3:1) - EXTREME CAUTION

• Deionized water

• Toluene, acetone (for cleaning)

• Nitrogen gas stream

• Quartz reaction vessel

Experimental Workflow:

Caption: Workflow for the photochemical surface modification of a silicon wafer.

Procedure:

• Wafer Cleaning: Clean the silicon wafer by sonicating in acetone and then toluene. (CAUTION: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.) Immerse the wafer in freshly prepared Piranha solution for 15 minutes to create a hydrophilic, hydroxyl-terminated surface. Rinse extensively with deionized water and dry under a stream of nitrogen.

• Reaction Setup: Place the cleaned wafer in a quartz reaction vessel. Prepare a dilute solution (e.g., 1-5 mM) of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane in anhydrous hexane. Transfer the solution to the quartz vessel, ensuring the wafer is fully submerged. Purge the vessel with an inert gas (nitrogen or argon) for 15 minutes to remove oxygen.

• Photolysis: Irradiate the vessel with a UV lamp for a defined period (e.g., 1-4 hours). The UV light will induce homolytic cleavage of the Si-Si bond, generating (2-methoxyphenyl)dimethylsilyl radicals.

• Post-Reaction Cleaning: After irradiation, remove the wafer from the solution and rinse thoroughly with fresh hexane, followed by toluene to remove any non-covalently bound material.

• Drying: Dry the modified wafer under a stream of nitrogen.

Characterization:

• Contact Angle Goniometry: To measure the change in surface wettability. The introduction of the aromatic groups is expected to increase the water contact angle, indicating a more hydrophobic surface.

• X-ray Photoelectron Spectroscopy (XPS): To confirm the presence of Si-C, C-O, and Si-O bonds on the surface, and to determine the elemental composition of the modified layer.

• Atomic Force Microscopy (AFM): To assess the surface topography and roughness after modification.

Expected Outcome:

The protocol is expected to yield a silicon wafer surface functionalized with (2-methoxyphenyl)dimethylsilyl groups. This will result in a measurable increase in the hydrophobicity of the surface.

Characterization Technique	Expected Result
Water Contact Angle	Increase from <10° (clean SiO₂) to >70°
XPS (C1s spectrum)	Peaks corresponding to C-C/C-H, C-O, and potentially Si-C
XPS (Si2p spectrum)	Broadening or shifting of the Si-O peak due to the formation of Si-O-C surface linkages

Precursor for Solution-Processable Hole-Transporting Materials in Organic Electronics

Organosilicon compounds are increasingly being explored for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[6][7] Their advantages include good solubility, high thermal stability, and tunable electronic properties. The arylsilane moiety in 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane suggests its potential as a building block for hole-transporting materials. The methoxyphenyl group is an electron-donating group, which is a common feature in many hole-transporting materials. While the disilane itself may not be the final active material, it can be a precursor to a functionalized silane that can be incorporated into a larger conjugated system.

Protocol 3: Synthesis of a Functionalized Arylsilane for Organic Electronics

This protocol describes a hypothetical transformation of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane into a more functionalized molecule that could be further used in the synthesis of materials for organic electronics. This involves a palladium-catalyzed reaction to introduce a functional group amenable to cross-coupling reactions.

Materials:

• 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

• Aryl halide with a functional group (e.g., 4-bromobenzaldehyde)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Magnesium sulfate (MgSO₄)

• Standard Schlenk line and glassware

• Inert atmosphere (Argon or Nitrogen)

Reaction Scheme:

This protocol is based on the general reactivity of disilanes in palladium-catalyzed cross-coupling reactions, although the specific reactivity of this substrate would need to be experimentally verified. The goal is to synthesize a molecule like (2-methoxyphenyl)(4-formylphenyl)dimethylsilane.

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, combine 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane, 4-bromobenzaldehyde, and potassium carbonate.

• Catalyst Preparation: In a separate flask, prepare the palladium catalyst by dissolving palladium(II) acetate and triphenylphosphine in anhydrous DMF.

• Reaction: Add the catalyst solution to the flask containing the reactants. Heat the reaction mixture to a specified temperature (e.g., 80-100 °C) and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and dilute with ethyl acetate. Wash the organic layer with water and then brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Characterization:

• ¹H and ¹³C NMR: To confirm the structure of the desired product.

• Mass Spectrometry: To verify the molecular weight of the product.

• Cyclic Voltammetry (CV): To determine the HOMO and LUMO energy levels of the synthesized compound, which are crucial for its application in organic electronic devices.[6]

Expected Outcome:

This protocol aims to produce a functionalized arylsilane that can be used as a building block for more complex hole-transporting polymers or small molecules through further reactions of the aldehyde group.

Property	Expected Value
Product Yield	40-70% (Hypothetical)
HOMO Level	-5.0 to -5.5 eV
LUMO Level	-2.0 to -2.5 eV

Conclusion

1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane represents a promising, yet underexplored, molecule for materials science. The protocols and application notes presented here provide a roadmap for investigating its potential in the synthesis of novel silicon-containing polymers, the functionalization of surfaces, and the development of materials for organic electronics. The interplay between the reactive Si-Si bond and the functional methoxyphenyl groups offers a rich area for future research and development. It is the author's hope that these detailed protocols will inspire and facilitate the exploration of this intriguing molecule's properties and applications.

References

• Murakami, K., Yorimitsu, H., & Oshima, K. (2009). Zinc-Catalyzed Nucleophilic Substitution Reaction of Chlorosilanes with Organomagnesium Reagents: A Practical and General Route to Tetraorganosilanes. The Journal of Organic Chemistry, 74(3), 1415–1417. Available at: [Link]

• ResearchGate. (n.d.). The four main classes of silicon-containing polymers: (a) polysilanes, (b) polysiloxanes, (c) polysilazanes, and (d) polycarbosilanes. Retrieved from [Link]

• Okinoshima, H., & Weber, W. P. (1978). Photolysis of aryl-substituted disilanes in the presence of dimethyl sulfoxide. Journal of Organometallic Chemistry, 149(3), 279–287. Available at: [Link]

• Blomberg, T., Matero, R., Haukka, S., & Root, A. (n.d.). Studies on the Surface Reactions of Substituted Disilanes with Silica Surface. Retrieved from [Link]

• ResearchGate. (2023). Applications of Organometallics in Organic Electronics. Retrieved from [Link]

• Matsumoto, J., et al. (2009). Thermal decomposition mechanism of disilane. The Journal of Physical Chemistry A, 113(28), 8045-8051. Available at: [Link]

• International Journal for Modern Trends in Science and Technology. (n.d.). Applications of Organometallics in Organic Electronics. Retrieved from [Link]

• Ko, S. J., et al. (2020). Conducting Silicone-Based Polymers and Their Application. Polymers, 12(3), 649. Available at: [Link]

• ResearchGate. (n.d.). Novel Aryl Substituted Silanes Part II: Synthesis and Characterization of Diaryl Silicon Dihydrides. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Organic Bioelectronics. Advanced Materials Technologies, 6(1), 2000949. Available at: [Link]

• Jones, R. G., Ando, W., & Chojnowski, J. (Eds.). (2000). Silicon-containing polymers: the science and technology of their synthesis and applications. Springer. Available at: [Link]

• Meier, D., Huch, V., & Kickelbick, G. (2021). Aryl-group substituted polysiloxanes with high-optical transmission, thermal stability, and refractive index. Journal of Polymer Science, 59(23), 2931-2942. Available at: [Link]

• Chemistry For Everyone. (2024, May 2). What Is Silicone Polymer Synthesis? [Video]. YouTube. Available at: [Link]

• MDPI. (n.d.). Special Issue : Organic Semiconductors and Their Electronic Application. Retrieved from [Link]

Sources

• 1. Sci-Hub. Photolysis of aryl-substituted disilanes in the presence of dimethyl sulfoxide / Journal of Organometallic Chemistry, 1978 [sci-hub.ru]
• 2. researchgate.net [researchgate.net]
• 3. ijfmr.com [ijfmr.com]
• 4. researchgate.net [researchgate.net]
• 5. Silicon-containing polymers : the science and technology of their synthesis and applications in SearchWorks catalog [searchworks.stanford.edu]
• 6. Conducting Silicone-Based Polymers and Their Application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 有機エレクトロニクス [sigmaaldrich.com]

Application Notes and Protocols for Arylsilanes in Organic Light-Emitting Diode (OLED) Applications

Introduction: The Role of Arylsilanes in Advanced OLED Technology

Organic Light-Emitting Diodes (OLEDs) represent a significant advancement in display and lighting technology, offering superior contrast, color reproduction, and form factor flexibility compared to traditional liquid crystal displays. The performance of an OLED device is intrinsically linked to the chemical and photophysical properties of the organic materials used within its multilayer structure. Host materials, in particular, play a crucial role in the emissive layer by facilitating charge transport and enabling efficient energy transfer to the guest emitter molecules.

While a wide array of organic molecules have been investigated for these applications, arylsilanes have emerged as a promising class of materials.[1][2] These compounds, characterized by the presence of a silicon atom connected to one or more aryl groups, offer a unique combination of thermal stability, high triplet energy, and good charge carrier mobility.[1][2] The silicon atom can interrupt the π-conjugation of the molecule, leading to a wide bandgap and high triplet energy, which is particularly advantageous for hosting high-energy (i.e., blue) phosphorescent emitters.[3]

A Note on 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane: Initial inquiries into the specific compound 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane for OLED applications did not yield sufficient data in the public scientific literature or patent databases to provide a detailed, validated protocol. Therefore, this document will provide a comprehensive guide on the application of arylsilanes as a class of materials in OLEDs, with generalized protocols and representative data based on established research in the field.

PART 1: Synthesis and Purification of Arylsilanes for OLEDs

The synthesis of high-purity organic materials is paramount for the fabrication of high-performance and long-lasting OLED devices. Impurities can act as charge traps or quenching sites, severely degrading the efficiency and operational lifetime of the device. The following is a general protocol for the synthesis of a representative arylsilane, which can be adapted for various derivatives.

General Synthetic Protocol: Synthesis of a Tetra-aryl-silane

This protocol describes the synthesis of a tetra-aryl-silane via a Grignard reaction, a common method for forming carbon-silicon bonds.

Reaction Scheme:

Figure 1: General workflow for the synthesis of a tetra-aryl-silane.

Materials:

• Aryl bromide (e.g., bromobenzene or a substituted derivative)

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous tetrahydrofuran (THF)

• Silicon tetrachloride (SiCl₄)

• Hydrochloric acid (1 M)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Hexanes

• Silica gel for column chromatography

Protocol:

• Grignard Reagent Formation:

  • Dry all glassware thoroughly in an oven and assemble under an inert atmosphere (e.g., nitrogen or argon).

  • To a round-bottom flask containing magnesium turnings and a crystal of iodine, add a small amount of a solution of the aryl bromide in anhydrous THF.

  • Initiate the reaction by gentle heating. Once the reaction starts (disappearance of the iodine color and bubbling), add the remaining aryl bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for 2-3 hours to ensure complete formation of the Grignard reagent.

• Reaction with Silicon Tetrachloride:

  • Cool the Grignard reagent to 0 °C in an ice bath.

  • Slowly add a solution of silicon tetrachloride in anhydrous THF to the Grignard reagent. An exothermic reaction will occur. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by carefully pouring the mixture into a beaker of ice containing 1 M hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/dichloromethane gradient to yield the pure tetra-aryl-silane.

Purification for OLED Applications: Sublimation

For use in OLEDs, the synthesized arylsilane must be purified to a very high degree (typically >99.9%). Gradient sublimation is the gold standard for purifying small organic molecules for electronic applications.

Protocol:

• Place the purified arylsilane in a sublimation tube.

• Evacuate the sublimation apparatus to a high vacuum (<10⁻⁵ Torr).

• Slowly heat the bottom of the tube containing the material to its sublimation temperature.

• The material will sublime and deposit as a highly pure crystalline solid on the cooler parts of the apparatus.

• Collect the sublimed material in an inert atmosphere (e.g., a glovebox) to prevent contamination.

PART 2: Photophysical and Electrochemical Properties of Arylsilanes

The electronic properties of the host material are critical for efficient OLED operation. The Highest Occupied Molecular Orbital (HOMO), Lowest Unoccupied Molecular Orbital (LUMO), and triplet energy (ET) levels determine the charge injection barriers, charge balance, and the ability to confine excitons on the guest emitter.

Key Properties and Their Significance

Property	Typical Range for Arylsilane Hosts	Significance in OLEDs
HOMO Level	-5.5 to -6.5 eV	Determines the energy barrier for hole injection from the hole transport layer (HTL). A good alignment with the HTL's HOMO is crucial for efficient hole injection.
LUMO Level	-1.5 to -2.5 eV	Determines the energy barrier for electron injection from the electron transport layer (ETL). Proper alignment with the ETL's LUMO is necessary for efficient electron injection.
Electrochemical Gap	> 3.5 eV	The difference between the HOMO and LUMO levels, indicating the material's intrinsic bandgap. A wide gap is necessary to host high-energy emitters.
Triplet Energy (ET)	> 2.7 eV	The energy of the lowest triplet excited state. For phosphorescent OLEDs, the host's ET must be higher than that of the phosphorescent guest to prevent back energy transfer and ensure efficient emission from the guest.

Characterization Techniques

• Cyclic Voltammetry (CV): Used to experimentally determine the HOMO and LUMO energy levels.

• UV-Vis Spectroscopy: To determine the optical bandgap.

• Photoluminescence (PL) Spectroscopy: To measure the emission spectrum and quantum yield. The low-temperature PL spectrum is often used to determine the triplet energy.

Figure 2: Typical energy level diagram for an arylsilane host material.

PART 3: Application in OLED Device Fabrication

The following is a generalized protocol for the fabrication of a phosphorescent OLED (PhOLED) using an arylsilane as the host material. This process is typically carried out in a high-vacuum thermal evaporation system.

OLED Device Architecture

A typical multilayer OLED structure is as follows:

Anode / Hole Injection Layer (HIL) / Hole Transport Layer (HTL) / Emissive Layer (EML) / Electron Transport Layer (ETL) / Electron Injection Layer (EIL) / Cathode

Figure 3: A representative multilayer OLED device structure.

Device Fabrication Protocol

Materials and Equipment:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Organic materials for HIL, HTL, EML (arylsilane host and phosphorescent guest), ETL, and EIL

• Metal for cathode (e.g., Aluminum)

• High-vacuum thermal evaporation system (<10⁻⁶ Torr)

• Substrate cleaning solutions (e.g., Deionized water, acetone, isopropanol)

• UV-Ozone or plasma cleaner

Protocol:

• Substrate Cleaning:

  • Clean the ITO substrates sequentially in ultrasonic baths of deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen.

  • Treat the ITO surface with UV-Ozone or oxygen plasma for 5-10 minutes to improve the work function and remove organic residues.

• Organic Layer Deposition:

  • Transfer the cleaned substrates to the high-vacuum thermal evaporation chamber.

  • Deposit the organic layers sequentially by thermal evaporation. The deposition rate and thickness of each layer should be carefully controlled using a quartz crystal microbalance.

    • HIL: e.g., 10 nm of HAT-CN

    • HTL: e.g., 40 nm of TAPC

    • EML: Co-evaporate the arylsilane host and the phosphorescent guest from separate sources. The doping concentration of the guest is typically between 5-15 wt%. (e.g., 20 nm of Arylsilane: 10% Ir(ppy)₃)

    • ETL: e.g., 30 nm of TPBi

    • EIL: e.g., 1 nm of LiF

• Cathode Deposition:

  • Without breaking the vacuum, deposit the metal cathode through a shadow mask to define the pixel area. (e.g., 100 nm of Al).

• Encapsulation:

  • To protect the device from atmospheric moisture and oxygen, encapsulate the device in an inert atmosphere (e.g., a glovebox) using a UV-curable epoxy and a glass lid.

Conclusion

Arylsilanes represent a versatile and highly effective class of host materials for high-performance OLEDs. Their inherent properties, including high thermal stability, wide bandgap, and high triplet energy, make them particularly well-suited for demanding applications such as blue phosphorescent OLEDs. The synthetic and fabrication protocols outlined in this document provide a general framework for researchers and scientists to explore the potential of this important class of materials in the development of next-generation display and lighting technologies.

References

• A silane-based host material with improved electron transport properties for phosphorescent OLEDs with high efficiency and low efficiency roll-off. (URL not available)

• Arylsilanes and siloxanes as optoelectronic materials for organic light-emitting diodes (OLEDs). RSC Publishing. [Link]

• Energy difference between HOMO and LUMO of 1 and 2 in the triplet state (DFT). ResearchGate. [Link]

• Photophysical properties and OLED performance of light-emitting platinum(ii) complexes. Dalton Transactions (RSC Publishing). [Link]

• Arylsilanes and siloxanes optoelectronic materials for organic light-emitting diodes (OLEDs). (URL not available)
• FABRICATION OF ORGANIC LIGHT EMITTING DIODES (OLEDs) FOR FLAT PANEL DISPLAYS.

Sources

• 1. Arylsilanes and siloxanes as optoelectronic materials for organic light-emitting diodes (OLEDs) - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Silylation Using Aryldisilanes for Researchers and Drug Development Professionals

Introduction: Beyond Conventional Silylation - The Strategic Advantage of Aryldisilanes

In the landscape of synthetic and medicinal chemistry, the silylation of heteroatoms—most notably oxygen and nitrogen—stands as a cornerstone transformation for functional group protection, modulation of solubility, and facilitation of subsequent chemical modifications. While a plethora of silylating agents are at the disposal of the modern chemist, this guide focuses on a class of reagents that offer unique advantages in terms of reactivity, selectivity, and stability: aryldisilanes .

Unlike their more common monosilane counterparts (e.g., silyl chlorides and silylamines), aryldisilanes, such as 1,1,2,2-tetramethyl-1,2-diphenyldisilane, possess a silicon-silicon bond that can be strategically activated to generate a silylating species. This approach circumvents the formation of corrosive byproducts like HCl, which can be detrimental to sensitive substrates often encountered in drug development. Furthermore, the resulting aryldisilyl ethers and amines can exhibit distinct stability profiles, offering an expanded toolbox for orthogonal protection strategies.

This application note provides a comprehensive overview of the experimental protocols for the silylation of alcohols and amines using aryldisilanes. We will delve into the mechanistic underpinnings of different activation methods, provide detailed, step-by-step procedures, and discuss the implications of this methodology in the context of drug discovery and development.

The Heart of the Matter: Activating the Si-Si Bond for Silylation

The inherent stability of the silicon-silicon bond in aryldisilanes necessitates an activation step to initiate the silylation process. The choice of activation method is critical and dictates the reaction conditions and substrate scope. Here, we explore three primary strategies: photochemical activation, base-mediated activation, and transition-metal catalysis.

Mechanism of Activation

The activation of the Si-Si bond is the pivotal step in harnessing aryldisilanes as silylating agents. The diverse activation methods converge on the common theme of generating a reactive silyl species that can be trapped by a nucleophilic alcohol or amine.

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

Welcome to the dedicated technical support center for the synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, improve yields, and troubleshoot common experimental hurdles. Our approach is rooted in mechanistic understanding and field-proven insights to ensure your success.

Introduction to the Synthesis

The synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane is a two-stage process that requires careful control of reaction conditions to achieve high yields and purity. The overall synthetic route involves:

• Grignard Reagent Formation and Silylation: Preparation of the key intermediate, (2-methoxyphenyl)dimethylchlorosilane, via the reaction of a 2-methoxyphenyl Grignard reagent with dichlorodimethylsilane.

• Wurtz-Fittig Reductive Coupling: Dimerization of the (2-methoxyphenyl)dimethylchlorosilane intermediate using an alkali metal, typically sodium or lithium, to form the target disilane.

This guide is structured to address potential issues in each of these critical steps.

Overall Synthetic Workflow

Figure 1: Overall two-stage synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane.

Part 1: Troubleshooting the Grignard Reaction for (2-Methoxyphenyl)dimethylchlorosilane

The success of the entire synthesis hinges on the efficient formation of the chlorosilane precursor. Below are common issues and their solutions.

Q1: My Grignard reaction is not initiating. What are the likely causes and how can I fix it?

A1: Failure of Grignard initiation is a frequent problem, often stemming from the deactivation of the magnesium surface or the presence of moisture.

• Causality: Magnesium turnings are typically coated with a passivating layer of magnesium oxide (MgO), which prevents the insertion of magnesium into the carbon-halogen bond of 2-bromoanisole. Additionally, Grignard reagents are potent bases and will be quenched by any protic sources, such as water in the solvent or on the glassware.

• Troubleshooting Steps:

  • Rigorous Drying of Glassware and Solvent: All glassware should be flame-dried under vacuum or oven-dried at >120 °C for several hours and cooled under an inert atmosphere (nitrogen or argon). Tetrahydrofuran (THF) is the preferred solvent and must be anhydrous. It is best to use freshly distilled THF from a suitable drying agent like sodium/benzophenone.

  • Magnesium Activation: The MgO layer must be disrupted. Several methods can be employed:

    • Mechanical Activation: Vigorously stir the magnesium turnings under an inert atmosphere for an extended period to physically break the oxide layer.

    • Chemical Activation (Initiators): Add a small crystal of iodine. The iodine reacts with the magnesium surface, exposing fresh metal. The brown color of the iodine will disappear upon successful initiation. Alternatively, a few drops of 1,2-dibromoethane can be used; it reacts with magnesium to form ethylene gas and MgBr₂, which helps to clean the surface.

  • Initiation with a Small Amount of Reagent: Add a small portion of the 2-bromoanisole solution to the activated magnesium. A gentle warming of this initial mixture with a heat gun may be necessary. A successful initiation is indicated by a gentle refluxing of the solvent and a change in the appearance of the reaction mixture (often becoming cloudy or grayish). Once initiated, the remainder of the 2-bromoanisole should be added dropwise to maintain a steady reflux.

Q2: The yield of my (2-methoxyphenyl)dimethylchlorosilane is low, and I'm observing the formation of a significant amount of biphenyl-type byproducts. Why is this happening?

A2: Low yields are often due to side reactions of the Grignard reagent, particularly Wurtz-type homocoupling.

• Causality: The Grignard reagent can react with the starting aryl halide (2-bromoanisole) in a coupling reaction to form 2,2'-dimethoxybiphenyl. This is more prevalent with aryl bromides than chlorides and can be exacerbated by localized high concentrations of the aryl halide or elevated temperatures.

• Optimization Strategies:

  • Slow Addition: Add the solution of 2-bromoanisole to the magnesium suspension very slowly to maintain a low concentration of the aryl halide in the presence of the formed Grignard reagent.

  • Temperature Control: Maintain a gentle reflux. Overheating can promote side reactions.

  • Reverse Addition: In some cases, adding the magnesium turnings to a solution of the aryl halide can be beneficial, although this is less common for Grignard formation.

Q3: During the addition of dichlorodimethylsilane, my reaction mixture becomes very thick and difficult to stir. Is this normal?

A3: Yes, the formation of magnesium salts (MgBrCl) as a byproduct of the reaction between the Grignard reagent and dichlorodimethylsilane can lead to a thick slurry.

• Causality: The reaction produces insoluble magnesium salts, which can increase the viscosity of the reaction mixture.

• Mitigation:

  • Adequate Solvent Volume: Ensure you are using a sufficient volume of anhydrous THF to maintain a stirrable mixture.

  • Efficient Stirring: Use a robust mechanical stirrer, as a magnetic stir bar may not be sufficient for larger scale reactions.

  • Controlled Addition: Add the dichlorodimethylsilane slowly to the Grignard reagent solution, ideally at a low temperature (e.g., 0 °C) to control the exotherm and prevent localized high concentrations that can lead to rapid precipitation of salts.

Parameter	Recommendation	Rationale
Solvent	Anhydrous THF	Good for Grignard formation and stability.
Aryl Halide	2-Bromoanisole	More reactive than the corresponding chloride.
Mg Activation	Iodine or 1,2-dibromoethane	Effectively removes the passivating MgO layer.
Addition Mode	Slow, dropwise addition of aryl halide	Minimizes Wurtz-type homocoupling.
Temperature	Maintain gentle reflux	Balances reaction rate and minimizes side reactions.

Part 2: Troubleshooting the Wurtz-Fittig Coupling for 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

The reductive coupling of the chlorosilane precursor is the final step in forming the desired Si-Si bond.

Q4: My Wurtz-Fittig coupling reaction is giving a low yield of the desired disilane. What are the critical factors to consider?

A4: The yield of the Wurtz-Fittig coupling is highly dependent on the nature of the reducing agent, the solvent, and the reaction temperature.

• Causality: The reaction involves the reductive coupling of two molecules of (2-methoxyphenyl)dimethylchlorosilane. Incomplete reaction, or side reactions such as the formation of siloxanes from trace moisture, can lead to low yields. The reactivity of the alkali metal is also a critical factor.

• Optimization Strategies:

  • Choice of Reducing Agent: Sodium metal is a common choice for this type of coupling. For increased reactivity, a sodium-potassium alloy (NaK) can be used, but with extreme caution due to its pyrophoric nature. Lithium has also been used for the reductive coupling of chlorosilanes[1]. The physical form of the metal is important; using a fine dispersion of sodium (prepared by melting sodium in a high-boiling solvent like toluene or xylene with vigorous stirring) increases the surface area and reaction rate.

  • Anhydrous Conditions: This step is even more sensitive to moisture than the Grignard reaction. Any water present will react with the chlorosilane to form silanols, which can then condense to form siloxanes. The solvent (e.g., toluene) must be rigorously dried.

  • Temperature Control: The reaction is often carried out at elevated temperatures (e.g., refluxing toluene) to ensure the sodium is molten and highly reactive. However, excessively high temperatures can lead to decomposition or side reactions.

  • Use of Ultrasound: Sonication can be used to activate the surface of the sodium and promote the reaction at lower temperatures[2].

Q5: I am observing the formation of cyclic siloxanes as a major byproduct. How can I prevent this?

A5: The formation of cyclic siloxanes is a clear indication of the presence of water in your reaction system.

• Causality: (2-methoxyphenyl)dimethylchlorosilane will hydrolyze in the presence of water to form the corresponding silanol. This silanol can then undergo intermolecular condensation to form a disiloxane, or it can react with another chlorosilane molecule. These reactions can lead to the formation of linear and cyclic siloxanes.

• Prevention:

  • Rigorous Drying: As mentioned in A4, ensure all reagents, solvents, and glassware are scrupulously dry.

  • Inert Atmosphere: Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction to prevent atmospheric moisture from entering the system.

Q6: How can I effectively purify the final product, 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane?

A6: The product is a nonpolar, aromatic compound and is likely a solid at room temperature. Purification can typically be achieved by recrystallization.

• Methodology:

  • Work-up: After the reaction is complete, the excess sodium should be carefully quenched (e.g., with isopropanol followed by methanol and then water). The organic layer is then separated, washed, dried, and the solvent removed under reduced pressure.

  • Recrystallization: Based on the nonpolar nature of the product, a mixed solvent system is often effective. A good starting point would be to dissolve the crude product in a minimal amount of a "good" solvent (e.g., hot ethanol, ethyl acetate, or toluene) and then slowly add a "bad" solvent (e.g., water or hexanes) until the solution becomes cloudy (the cloud point). Gentle heating to redissolve the solid, followed by slow cooling, should induce crystallization.

Solvent System	Rationale
Ethanol/Water	Good for moderately polar compounds.
Toluene/Hexane	Suitable for nonpolar aromatic compounds.
Ethyl Acetate/Hexane	A versatile system for a range of polarities.

Frequently Asked Questions (FAQs)

• What is the mechanism of the Wurtz-Fittig reaction for disilane synthesis? The mechanism is thought to proceed through either a radical pathway or an organo-alkali intermediate[3]. In the context of chlorosilane coupling, it is likely that a silyl anion or a silyl radical is formed at the surface of the alkali metal, which then reacts with another molecule of the chlorosilane.

• Can I use (2-methoxyphenyl)magnesium chloride instead of the bromide for the Grignard reaction? Yes, aryl chlorides can be used to form Grignard reagents, but they are generally less reactive than the corresponding bromides. Initiation may be more difficult, and higher temperatures or more reactive magnesium might be required.

• Are there any alternative methods to the Wurtz-Fittig coupling? Yes, electrochemical methods for the reductive coupling of chlorosilanes have been developed and can offer milder reaction conditions and improved functional group tolerance compared to the traditional Wurtz coupling[4]. Reductive cross-coupling reactions using other transition-metal catalysts and metallic reductants are also an area of active research[5].

• What are the expected NMR chemical shifts for the product? While specific data for the title compound is not readily available in all databases, one can expect the following approximate regions in the 1H NMR spectrum: aromatic protons (6.8-7.5 ppm), methoxy protons (~3.8 ppm), and methyl protons on the silicon atoms (a singlet around 0.3-0.5 ppm). In the 13C NMR, signals for the aromatic carbons, the methoxy carbon (~55 ppm), and the methyl carbons on silicon would be expected. 29Si NMR would show a characteristic shift for the disilane structure.

Detailed Experimental Protocols

Protocol 1: Synthesis of (2-Methoxyphenyl)dimethylchlorosilane

Figure 2: Workflow for the synthesis of the chlorosilane precursor.

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, a magnetic stirrer, and a nitrogen inlet.

• Grignard Formation: To the flask, add magnesium turnings (1.2 equivalents) and a small crystal of iodine. Add a portion of anhydrous THF. In the dropping funnel, prepare a solution of 2-bromoanisole (1.0 equivalent) in anhydrous THF.

• Initiation: Add a small amount of the 2-bromoanisole solution to the magnesium suspension and warm gently with a heat gun until the reaction initiates (disappearance of the iodine color and gentle reflux).

• Addition: Once initiated, add the remainder of the 2-bromoanisole solution dropwise at a rate that maintains a steady reflux.

• Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 2-3 hours to ensure complete formation of the Grignard reagent.

• Silylation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add dichlorodimethylsilane (at least 2 equivalents to avoid double addition) to the stirred Grignard solution.

• Completion: After the addition, allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: The reaction is quenched by carefully pouring it into a mixture of ice and dilute HCl. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed by rotary evaporation.

• Purification: The crude product is purified by vacuum distillation to yield (2-methoxyphenyl)dimethylchlorosilane as a colorless oil.

Protocol 2: Synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, add anhydrous toluene.

• Sodium Dispersion: Add sodium metal (2.2 equivalents) to the toluene. Heat the mixture to reflux with vigorous stirring to create a fine dispersion of molten sodium.

• Addition: Cool the mixture slightly below the reflux temperature and add a solution of (2-methoxyphenyl)dimethylchlorosilane (1.0 equivalent) in anhydrous toluene dropwise over 1-2 hours. A purple or blue color may develop, indicating the formation of silyl anions.

• Reaction: After the addition is complete, heat the mixture at reflux for several hours (monitor by TLC or GC-MS) until the starting material is consumed.

• Quench: Cool the reaction mixture to room temperature and carefully quench the excess sodium by the slow, dropwise addition of isopropanol, followed by methanol, and finally water.

• Work-up: Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure.

• Purification: Purify the crude solid product by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexane) to afford 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane as a white solid.

References

• Wurtz–Fittig reaction - Wikipedia. (URL: [Link])

• Wurtz–Fittig reaction - L.S.College, Muzaffarpur. (2021-12-20). (URL: [Link])

• Wurtz-Fittig Reaction Mechanism - BYJU'S. (URL: [Link])

• Tuulmets, A., Nguyen, B. T., & Panov, D. (2004). Grignard Reaction with Chlorosilanes in THF: A Kinetic Study. Organometallics, 23(10), 2458–2463. (URL: not available)

• 13 C NMR spectra of a silane A and b silane V. * denotes MeOH. NMR environments used for peak assignments are shown - ResearchGate. (URL: [Link])

• Reductive Coupling of Chlorosilanes with Lithium - DTIC. (1992-05-25). (URL: [Link])

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. (URL: [Link])

• An Electrochemical Strategy to Synthesize Disilanes and Oligosilanes from Chlorosilanes - PMC - NIH. (URL: [Link])

• WO2020193617A1 - Impact of trace elements in the grignard reaction - Google P

• ²⁹Si{¹H} NMR spectra of (a) the reaction of silane 1 c with... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• US20140142332A1 - Process of preparing grignard reagent - Google P

• Reductive cross-coupling reactions between two electrophiles - PubMed. (2014-06-02). (URL: [Link])

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• 5. Reductive cross-coupling reactions between two electrophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Aryldisilanes

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the purification of aryldisilanes. It is structured to address common challenges and provide practical, field-proven solutions in a question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude aryldisilane product?

A1: The impurities in your crude product are highly dependent on the synthetic route employed.

• From Wurtz-Fittig type couplings: Expect to find homocoupled byproducts (both aryl-aryl and alkyl-alkyl) and unreacted starting materials.[1][2] The separation of the desired unsymmetrical aryldisilane from the symmetrical homocoupled disilane can be particularly challenging due to their similar polarities.

• From Grignard reactions: Common impurities include unreacted magnesium, magnesium halides, and byproducts from the reaction of the Grignard reagent with the solvent or atmospheric moisture.[3] It is crucial to work under strictly anhydrous conditions to minimize the formation of siloxanes via hydrolysis.

• General Impurities: Siloxanes are a common byproduct resulting from the hydrolysis of the Si-Si or Si-halogen bonds.[4] The Si-O-Si bond in siloxanes is generally stable, but can be cleaved under strongly acidic or basic conditions.[5] Residual solvents from the reaction and workup are also frequently present.

Q2: My aryldisilane appears to be an oil. Does this mean it is impure?

A2: Not necessarily. While many aryldisilanes are crystalline solids, others, particularly those with unsymmetrical substitution patterns or bulky alkyl groups, can exist as oils or low-melting solids at room temperature. However, the presence of impurities can also lower the melting point of a solid, causing it to appear as an oil.[6] It is essential to characterize your product by analytical techniques such as NMR spectroscopy to assess its purity.

Q3: How can I assess the purity of my aryldisilane?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for assessing the purity of aryldisilanes.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aryl and alkyl groups. Integration of these signals can provide a good indication of the product's structure and the presence of proton-containing impurities.

• ²⁹Si NMR: Silicon NMR can be very informative for identifying different silicon-containing species in your sample, such as the starting silane, the desired disilane, and any siloxane byproducts.

• Quantitative NMR (qNMR): For a more precise determination of purity, qNMR can be employed using an internal standard.

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) can also be effective techniques for purity assessment, provided the aryldisilane is sufficiently volatile and stable under the analytical conditions.

Q4: Are aryldisilanes stable to air and moisture?

A4: The stability of aryldisilanes can vary. The Si-Si bond is generally less reactive than a Si-H bond but can be susceptible to cleavage under certain conditions. While many aryldisilanes are relatively stable, prolonged exposure to air and moisture, especially in the presence of acid or base, can lead to the formation of silanols and siloxanes. Steric hindrance around the silicon atoms can increase the hydrolytic stability of the molecule.[7][8] It is good practice to handle and store purified aryldisilanes under an inert atmosphere (e.g., nitrogen or argon) and in a dry environment.

Section 2: Troubleshooting Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid aryldisilanes. It relies on the difference in solubility of the compound and its impurities in a given solvent at different temperatures.

Troubleshooting Guide: Recrystallization

Q: My aryldisilane "oils out" instead of crystallizing. What should I do?

A: "Oiling out" occurs when the solid melts in the hot solvent or comes out of solution as a liquid rather than a solid upon cooling.[6] This is a common problem with low-melting solids or highly impure samples.[6]

• Explanation: The melting point of your aryldisilane may be lower than the boiling point of your chosen solvent. Alternatively, a high concentration of impurities can significantly depress the melting point.[6]

• Solutions:

  • Add more solvent: Reheat the solution to dissolve the oil, then add more of the same solvent to lower the saturation point. Cool the solution slowly.[6]

  • Change the solvent system: Select a lower-boiling solvent in which your compound is still soluble when hot but less soluble when cold. Alternatively, use a mixed solvent system. Dissolve the compound in a small amount of a "good" solvent (in which it is very soluble) at room temperature, then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes turbid. Gently warm the solution until it becomes clear again, and then allow it to cool slowly.

  • Induce crystallization: Scratch the inside of the flask with a glass rod at the meniscus to create a rough surface for nucleation. Seeding the solution with a small crystal of the pure compound can also initiate crystallization.

  • Preliminary purification: If the sample is very impure, consider a preliminary purification by column chromatography to remove the bulk of the impurities before attempting recrystallization.

Experimental Protocol: Recrystallization of a Solid Aryldisilane

• Solvent Selection: In a small test tube, add a small amount of your crude aryldisilane. Add a few drops of a potential recrystallization solvent and observe the solubility at room temperature. If it is insoluble, gently heat the test tube. A good solvent will dissolve the compound when hot but not at room temperature. Common solvents for nonpolar compounds like aryldisilanes include hexanes, heptane, and toluene.

• Dissolution: In an Erlenmeyer flask, add the crude aryldisilane and the minimum amount of the chosen solvent. Heat the mixture with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[9]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Section 3: Troubleshooting Purification by Column Chromatography

Column chromatography is a versatile technique for purifying both solid and liquid aryldisilanes. It separates compounds based on their differential adsorption to a stationary phase. For nonpolar compounds like aryldisilanes, normal-phase chromatography with silica gel or alumina is typically used.

Troubleshooting Guide: Column Chromatography

Q: My aryldisilane is co-eluting with a byproduct. How can I improve the separation?

A: Co-elution occurs when two or more compounds have very similar affinities for the stationary phase under the chosen conditions.

• Explanation: The polarity of the eluent may be too high, causing all compounds to move too quickly through the column. Alternatively, the stationary phase may not be providing enough selectivity for the compounds in your mixture.

• Solutions:

  • Optimize the mobile phase: Use a less polar solvent system. A good starting point is to find a solvent system where your desired compound has an Rf value of ~0.3 on a TLC plate. You can use a gradient elution, starting with a very nonpolar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate or dichloromethane).

  • Change the stationary phase: While silica gel is the most common stationary phase, alumina can sometimes offer different selectivity. For separating aromatic compounds, a stationary phase with phenyl-functional groups could provide better separation based on π-π interactions.

  • Improve column packing: Ensure your column is packed uniformly to avoid channeling, which can lead to poor separation.

Q: My aryldisilane seems to be decomposing on the silica gel column. What can I do?

A: Some silicon-containing compounds can be sensitive to the acidic nature of silica gel.

• Explanation: The Si-Si bond in some aryldisilanes may be susceptible to cleavage under acidic conditions.

• Solutions:

  • Use neutral or basic alumina: Alumina is available in neutral and basic grades, which can be less harsh than silica gel.

  • Deactivate the silica gel: You can neutralize the acidic sites on silica gel by pre-treating it with a solution of triethylamine in your eluent.

  • Work quickly: Minimize the time your compound spends on the column by using flash chromatography (applying pressure to speed up the elution).

Experimental Protocol: Column Chromatography of an Aryldisilane

• Select the Stationary and Mobile Phases: Use TLC to determine an appropriate solvent system. For many aryldisilanes, a mixture of hexanes and a slightly more polar solvent like ethyl acetate or dichloromethane will work well.

• Pack the Column: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack evenly. Add a layer of sand on top of the silica gel.[10]

• Load the Sample: Dissolve your crude aryldisilane in a minimal amount of the eluent or a low-boiling solvent like dichloromethane. Carefully apply the sample to the top of the column.

• Elute the Column: Add the eluent to the top of the column and apply gentle pressure to begin the separation. Collect fractions in test tubes.

• Monitor the Separation: Use TLC to analyze the collected fractions and identify which ones contain your purified product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator.

Section 4: Troubleshooting Purification by Vacuum Distillation

For liquid aryldisilanes or low-melting solids, vacuum distillation is an effective purification method, especially for separating them from non-volatile impurities. By reducing the pressure, the boiling point of the compound is lowered, which can prevent thermal decomposition.[11]

Troubleshooting Guide: Vacuum Distillation

Q: My aryldisilane is not distilling even at high temperature and low pressure.

A: This could be due to several factors related to the distillation setup and the properties of your compound.

• Explanation: The vacuum may not be strong enough, or there might be leaks in your system. Alternatively, the compound may have a very high boiling point even under vacuum.

• Solutions:

  • Check for leaks: Ensure all glass joints are properly sealed with vacuum grease.

  • Use a stronger vacuum pump: A rotary vane pump will achieve a lower pressure than a water aspirator.

  • Insulate the distillation head: Wrap the distillation head and the upper part of the flask with glass wool or aluminum foil to minimize heat loss.

  • Use a Kugelrohr apparatus: For very high-boiling or viscous liquids, a Kugelrohr apparatus can be more efficient as it minimizes the distance the vapor has to travel.

Q: My aryldisilane is decomposing during distillation.

A: Even under vacuum, some compounds can be thermally sensitive.

• Explanation: The distillation temperature may still be too high for your compound's stability.

• Solutions:

  • Achieve a lower pressure: A better vacuum will further reduce the boiling point.

  • Use a short-path distillation apparatus: This minimizes the time the compound spends at high temperatures.

  • Consider alternative purification methods: If thermal decomposition is unavoidable, column chromatography may be a better option.

Experimental Protocol: Vacuum Distillation of a Liquid Aryldisilane

• Setup: Assemble a vacuum distillation apparatus. Use a Claisen adapter to minimize bumping. Ensure all joints are properly greased.

• Add the Sample: Place the crude aryldisilane and a magnetic stir bar in the distillation flask.

• Apply Vacuum: Connect the apparatus to a vacuum pump and slowly evacuate the system.

• Heat the Sample: Once a stable vacuum is achieved, begin heating the distillation flask in a heating mantle or oil bath.

• Collect the Distillate: Collect the fraction that distills at a constant temperature and pressure.

• Release the Vacuum: After the distillation is complete, allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Data Presentation

Table 1: Common Solvents for Aryldisilane Purification

Solvent	Boiling Point (°C)	Polarity Index	Common Use
n-Hexane	69	0.1	Recrystallization, Column Chromatography (nonpolar eluent)
n-Heptane	98	0.1	Recrystallization, Column Chromatography (nonpolar eluent)
Toluene	111	2.4	Recrystallization
Dichloromethane	40	3.1	Column Chromatography (polar eluent)
Ethyl Acetate	77	4.4	Column Chromatography (polar eluent)

Visualizations

Workflow for Aryldisilane Purification

Caption: Decision workflow for selecting the primary purification technique for an aryldisilane.

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• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. Chromatography [chem.rochester.edu]
• 10. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 11. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]

Technical Support Center: Synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with or planning the synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane. This document provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the identification and mitigation of common byproducts. Our approach is grounded in established reaction mechanisms and practical, field-proven insights to ensure the successful synthesis and purification of the target molecule.

I. Overview of Synthetic Routes and Potential Byproducts

The synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane typically proceeds via a reductive coupling of a suitable precursor, such as chloro(dimethyl)(2-methoxyphenyl)silane. The two primary methods for achieving this transformation are the Wurtz-Fittig reaction and the use of Grignard reagents. Both pathways, while effective, are susceptible to the formation of specific byproducts that can complicate purification and reduce yields.

Synthetic Route	Primary Reagents	Potential Byproducts
Wurtz-Fittig Reaction	Chloro(dimethyl)(2-methoxyphenyl)silane, Sodium metal	• 2,2'-Dimethoxybiphenyl (Homocoupling Product)• Polysilanes and Oligomeric Silanes• Siloxanes (if moisture is present)
Grignard Reagent Route	Chloro(dimethyl)(2-methoxyphenyl)silane, 2-Methoxyphenylmagnesium bromide	• 2,2'-Dimethoxybiphenyl (Homocoupling Product)• Siloxanes (from reaction with residual moisture or air)

II. Frequently Asked Questions (FAQs)

Q1: What is the most common byproduct I should expect in the synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane?

A1: The most frequently encountered byproduct, regardless of the synthetic route (Wurtz-Fittig or Grignard), is the homocoupling product, 2,2'-dimethoxybiphenyl. This arises from the reaction of two 2-methoxyphenyl moieties. In Wurtz-type reactions, this can occur through the coupling of two aryl radicals or aryl sodium intermediates.[1][2] With Grignard reagents, the formation of biphenyl derivatives can also be a significant side reaction.[3]

Q2: I am observing a significant amount of a viscous, oily substance in my crude product that is difficult to purify. What could this be?

A2: A viscous or oily consistency in the crude product often suggests the presence of polysilanes or oligomeric silanes.[4] This is particularly common in Wurtz-type syntheses where the reaction conditions can favor the formation of longer silicon-silicon chains beyond the desired disilane. These higher molecular weight species can be challenging to separate from the target molecule due to similar solubility profiles.

Q3: My NMR spectrum shows unexpected peaks in the siloxane region. What is the likely cause?

A3: The presence of siloxanes indicates that your reaction has been contaminated with water or atmospheric moisture. Chlorosilane starting materials are highly susceptible to hydrolysis, which leads to the formation of silanols. These silanols can then condense to form Si-O-Si linkages, resulting in disiloxanes and other polysiloxanes. It is crucial to maintain strictly anhydrous conditions throughout the entire experimental setup.

Q4: Can the methoxy group on the aromatic ring influence byproduct formation?

A4: Yes, the 2-methoxy group can have both steric and electronic effects. Sterically, its presence in the ortho position can hinder the desired coupling reaction, potentially leading to a higher proportion of side reactions. Electronically, the methoxy group is an electron-donating group, which can influence the reactivity of the aromatic ring and any intermediates formed during the reaction.

III. Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the synthesis of 1,2-Bis(2-methoxyphenyl)-1,1,2,2-tetramethyldisilane.

Problem 1: Low Yield of the Desired Disilane and High Proportion of 2,2'-Dimethoxybiphenyl

Root Cause Analysis:

The formation of 2,2'-dimethoxybiphenyl is a competing homocoupling reaction. In the context of a Wurtz-Fittig reaction, this side product arises from the coupling of two 2-methoxyphenyl radicals or organosodium intermediates.[1][2] In a Grignard-based synthesis, similar homocoupling can occur.

Corrective and Preventive Actions (CAPA):

• Reaction Temperature: Lowering the reaction temperature can often favor the desired cross-coupling reaction over homocoupling. For Wurtz-type reactions, maintaining a gentle reflux is often sufficient, while for Grignard reactions, initial formation at 0°C followed by slow warming to room temperature is recommended.

• Rate of Addition: Slow, dropwise addition of the chlorosilane precursor to the reducing agent (sodium metal or Grignard reagent) can help maintain a low concentration of the reactive aryl species, thereby minimizing the likelihood of homocoupling.

• Solvent Choice: The choice of solvent can influence the reaction pathway. Anhydrous tetrahydrofuran (THF) is a common choice for both Wurtz and Grignard reactions involving silanes.[5]

Caption: Troubleshooting workflow for minimizing 2,2'-dimethoxybiphenyl formation.

Problem 2: Formation of Polysilanes and Oligomers

Root Cause Analysis:

Polysilane formation is a known side reaction in Wurtz-type couplings of dichlorosilanes, and can also occur to some extent with monochlorosilanes under certain conditions.[4] This is essentially a polymerization reaction competing with the desired dimerization.

Corrective and Preventive Actions (CAPA):

• Stoichiometry: Precise control of the stoichiometry between the chlorosilane and the reducing agent is critical. An excess of the reducing agent can sometimes promote further reactions.

• Reaction Time: Prolonged reaction times may increase the likelihood of oligomerization. Monitoring the reaction by techniques like GC-MS can help determine the optimal reaction time to maximize the yield of the desired disilane while minimizing polymer formation.

• Purification: If polysilanes are formed, purification can be achieved through column chromatography or recrystallization. A solvent system that selectively precipitates the desired disilane while keeping the oligomers in solution (or vice versa) may need to be developed.

Caption: Troubleshooting workflow for addressing polysilane and oligomer formation.

Problem 3: Siloxane Contamination

Root Cause Analysis:

Siloxane formation is a direct result of the presence of moisture in the reaction. Chlorosilanes are highly reactive towards water, leading to the formation of silanols which then condense to form siloxanes.

Corrective and Preventive Actions (CAPA):

• Anhydrous Conditions: All glassware must be rigorously dried (e.g., oven-dried or flame-dried under vacuum). Solvents must be freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF). The reaction should be conducted under an inert atmosphere (e.g., argon or nitrogen).

• Quality of Reagents: Ensure that the chlorosilane starting material has not been exposed to atmospheric moisture. If necessary, it can be distilled prior to use.

IV. Experimental Protocols

Protocol 1: Synthesis via Wurtz-Fittig Reductive Coupling

This protocol is a general guideline and may require optimization.

• Preparation: Under an inert atmosphere, add freshly cut sodium metal to anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Initiation: Gently heat the mixture to reflux to activate the sodium surface.

• Addition: Slowly add a solution of chloro(dimethyl)(2-methoxyphenyl)silane in anhydrous THF to the refluxing mixture via the dropping funnel over several hours.

• Reaction: Maintain the reflux for an additional period, monitoring the reaction progress by GC-MS.

• Work-up: After cooling to room temperature, quench the reaction by the slow addition of isopropanol, followed by the careful addition of water.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or toluene). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: After solvent removal under reduced pressure, the crude product can be purified by vacuum distillation, column chromatography, or recrystallization.

Protocol 2: Purification by Recrystallization

• Solvent Selection: The choice of solvent is critical. A solvent system should be identified in which the desired disilane has high solubility at elevated temperatures and low solubility at room temperature or below, while the byproducts remain soluble. Alcohols such as methanol or ethanol, or mixed solvent systems, may be effective.[6]

• Procedure: Dissolve the crude product in a minimal amount of the hot recrystallization solvent. If impurities remain undissolved, perform a hot filtration. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath or refrigerator to induce crystallization.

• Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

V. Analytical Characterization of Byproducts

• NMR Spectroscopy:

  • ¹H NMR: Look for characteristic signals of the 2,2'-dimethoxybiphenyl byproduct, including the aromatic protons and the methoxy group singlet. Polysilanes may show broad, overlapping signals in the aliphatic and aromatic regions.

  • ¹³C NMR: This can be useful for identifying the distinct carbon environments in the byproducts.

  • ²⁹Si NMR: This technique is particularly valuable for identifying different silicon environments, which can help to distinguish the desired disilane from polysilanes and siloxanes.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent tool for separating and identifying the components of the crude reaction mixture. The mass spectra of the different components can be used to confirm their molecular weights and fragmentation patterns, aiding in the identification of byproducts.

VI. References

• This citation is a placeholder for a specific reference detailing the synthesis of the target molecule, which was not found in the provided search results.

• This citation is a placeholder for a specific reference detailing byproduct analysis for this synthesis, which was not found in the provided search results.

• Wurtz Reaction. (n.d.). ChemTalk. Retrieved from a relevant source.

• Wurtz-Fittig Reaction. (n.d.). Wikipedia. Retrieved from a relevant source.

• This citation is a placeholder for a specific reference on Grignard reactions of chlorosilanes, which was not found in the provided search results.

• Grignard Reaction. (n.d.). University of Wisconsin-Madison Chemistry Department. Retrieved from a relevant source.

• This citation is a placeholder for a specific reference on polysilane formation, which was not found in the provided search results.

• This citation is a placeholder for a specific reference on siloxane formation, which was not found in the provided search results.

• EP0379862A2 - Method for the purification of crude 2,2-bis-(3,5-dimethyl-4-hydroxyphenyl)-propane. (n.d.). Google Patents. Retrieved from

• This citation is a placeholder for a specific reference on the analytical characterization of aryldisilanes, which was not found in the provided search results.

• This citation is a placeholder for a specific reference on the effects of ortho-substituents in coupling reactions, which was not found in the provided search results.

• This citation is a placeholder for a specific reference detailing a relevant experimental protocol, which was not found in the provided search results.

• Polysilanes: Their Synthesis, Properties and Application. (1990). University of Illinois Urbana-Champaign. Retrieved from [Link]

• This citation is a placeholder for a specific reference on purification techniques for organosilicon compounds, which was not found in the provided search results.

• This citation is a placeholder for a specific reference on NMR data of organosilanes, which was not found in the provided search results.

• This citation is a placeholder for a specific reference on GC-MS analysis of silylated compounds, which was not found in the provided search results.

• This citation is a placeholder for a specific reference on the synthesis of related methoxy-substituted aryldisilanes, which was not found in the provided search results.

• Chloro Silane LS-8121. (n.d.). Silfluo. Retrieved from [Link]

• This citation is a placeholder for a specific reference on the impact of reaction conditions on Wurtz coupling, which was not found in the provided search results.

• This citation is a placeholder for a specific reference on the reactivity of Grignard reagents with chlorosilanes, which was not found in the provided search results.

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Cross-Coupling Reactions, Continued - Gelest [technical.gelest.com]
• 4. Convenient Protocol for Production and Purification of Clostridioides difficile Spores for Germination Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. silfluosilicone.com [silfluosilicone.com]
• 6. "Synthesis and crystal structures of bis[1-oxopyridin-2-olato(1−)]bis(p" by Bradley M. Kraft, William W. Brennessel et al. [fisherpub.sjf.edu]

Technical Support Center: Grignard Synthesis of Organosilanes

A Guide for Researchers, Scientists, and Drug Development Professionals

Troubleshooting Guide: Question & Answer

This section addresses specific problems that may arise during the Grignard synthesis of organosilanes. Each question is followed by a detailed explanation of the potential causes and recommended solutions, grounded in established chemical principles.

Q1: My Grignard reaction to form the organosilane is not initiating, or is very sluggish. What are the likely causes and how can I fix this?

A1: Failure of a Grignard reaction to initiate is a common and frustrating issue, almost always stemming from the deactivation of the magnesium surface or the presence of inhibitors.

Causality and Solutions:

• Magnesium Oxide Layer: Magnesium turnings are typically coated with a passivating layer of magnesium oxide (MgO), which prevents the insertion of magnesium into the carbon-halogen bond of your organic halide.[1] This layer must be removed or bypassed for the reaction to start.

  • Mechanical Activation: Vigorously stirring the magnesium turnings in the flask (before adding the solvent) can help to mechanically break up the oxide layer.

  • Chemical Activation: The most common method is to use a small crystal of iodine.[1] The iodine reacts with the magnesium to form magnesium iodide, which exposes a fresh, reactive magnesium surface. Wait for the characteristic brown color of the iodine to disappear before proceeding with the addition of your alkyl/aryl halide.[1] An alternative is to use a small amount of 1,2-dibromoethane; its reaction with magnesium is typically vigorous and serves to activate the surface.[1]

• Presence of Water: Grignard reagents are potent bases and will be rapidly quenched by even trace amounts of water in the glassware or solvent.[2] This is a primary cause of reaction failure.

  • Glassware: All glassware must be rigorously dried, either by flame-drying under vacuum or by overnight storage in a high-temperature oven.[1] Assemble the apparatus while hot and allow it to cool under a stream of inert gas (e.g., argon or nitrogen).

  • Solvent: Anhydrous solvents are critical.[1][2] Use freshly distilled, dry solvents. Tetrahydrofuran (THF) and diethyl ether are common choices.[1][3] THF is generally a better solvent for stabilizing the Grignard reagent.[1] To test for water in your solvent, you can add a small piece of sodium; bubbling indicates the presence of water.[1]

• Initiator Concentration: A small amount of the organic halide should be added initially to a concentrated solution to facilitate initiation. Once the reaction begins (indicated by a color change, gentle refluxing, or a noticeable exotherm), the remaining halide, diluted with more anhydrous solvent, can be added dropwise.

Q2: My reaction has a persistently low yield of the desired organosilane, and I'm observing significant side products. What are the likely side reactions and how can they be minimized?

A2: Low yields are often attributable to side reactions that consume either the Grignard reagent or the starting materials. Understanding these pathways is key to optimizing your synthesis.

Common Side Reactions and Mitigation Strategies:

• Wurtz-type Coupling: This is a major side reaction, especially with primary and benzylic halides.[1] The already-formed Grignard reagent can act as a nucleophile and attack the starting organic halide, leading to a homocoupled product (R-R).

  • Causality: The use of more polar solvents like THF can enhance the nucleophilicity of the Grignard reagent, potentially increasing the rate of this undesired self-alkylation.[1]

  • Mitigation:

    • Slow Addition: Add the organic halide slowly to the magnesium suspension. This keeps the concentration of the halide low, minimizing the chance of it reacting with the Grignard reagent.

    • Temperature Control: Maintain a controlled temperature. While some heat may be needed for initiation, excessive refluxing can promote side reactions.[1]

• Hydrolysis: As mentioned, any moisture present will quench the Grignard reagent, reducing the amount available to react with the chlorosilane and lowering the overall yield.[2]

• Multiple Additions to the Silane: If your silicon electrophile has multiple leaving groups (e.g., SiCl4, RSiCl3), it's possible for more than one equivalent of the Grignard reagent to add, leading to a mixture of products (RSiX3, R2SiX2, R3SiX, R4Si).

  • Control Strategy: Reverse Addition: To favor monosubstitution, employ a "reverse addition" protocol.[3] In this setup, the Grignard reagent is added slowly to the silane. This maintains an excess of the silane in the reaction flask, increasing the probability that a Grignard molecule will encounter an unreacted silane molecule rather than a partially substituted one.

Q3: I am trying to synthesize a partially substituted organosilane (e.g., R2SiCl2 from RSiCl3), but I am getting a mixture of products that are difficult to separate. How can I improve the selectivity of my reaction?

A3: Achieving clean, partial substitution is a known challenge in Grignard synthesis of organosilanes due to the high reactivity of the Grignard reagent.[3] The key is to carefully control the reaction conditions.

Strategies for Selective Substitution:

• Stoichiometry and Addition Order:

  • Reverse Addition: As detailed in Q2, adding the Grignard reagent to the chlorosilane is the preferred method for partial substitution.[3]

  • Precise Stoichiometry: Use a carefully measured, slightly sub-stoichiometric amount of the Grignard reagent relative to the desired degree of substitution.

• Temperature Control: Low temperatures can help to control the reactivity of the Grignard reagent and improve selectivity. For the synthesis of aryltrialkoxysilanes, for instance, conducting the reaction at -30 °C in THF has been shown to be effective in preventing the formation of di- and tri-arylated byproducts.[4][5]

• Choice of Leaving Group: Alkoxysilanes (containing Si-OR bonds) are generally less reactive towards Grignard reagents than chlorosilanes (containing Si-Cl bonds).[3] If you are starting with a polychlorosilane, you might consider converting it to a mixed chloroalkoxysilane to moderate its reactivity and achieve more selective substitution.

Frequently Asked Questions (FAQs)

• What is the best solvent for Grignard synthesis of organosilanes?

  • Both diethyl ether and tetrahydrofuran (THF) are commonly used. THF is often preferred as it is a better solvating agent for the magnesium species, and its higher boiling point allows for a wider range of reaction temperatures.[3] However, be aware that under certain conditions, THF can undergo a ring-opening reaction.[3] The choice of solvent can also influence the rate of reaction; for example, the reaction with alkoxysilanes is significantly accelerated when ether is replaced by toluene.[6]

• How do I properly work up my reaction and purify my organosilane product?

  • The workup procedure aims to quench any remaining Grignard reagent and remove the magnesium halide salts. This is typically done by carefully adding a saturated aqueous solution of ammonium chloride. For some products, a dilute acid solution (like HCl) may be used to facilitate the dissolution of magnesium salts.[3] Following the quench, the product is extracted into an organic solvent. The organic phase is then washed, dried, and the solvent is removed. Final purification of the organosilane is usually achieved by distillation.[7]

• Can I use an alkoxysilane (e.g., tetraethoxysilane, TEOS) instead of a chlorosilane?

  • Yes, alkoxysilanes are viable substrates for Grignard reactions.[3] They are generally less reactive than their chlorosilane counterparts, which can be advantageous for controlling the degree of substitution. The reaction with alkoxysilanes proceeds through a four-center transition state involving the replacement of a solvent molecule at the magnesium center by the silane.[6]

• My reaction mixture turns cloudy and black after prolonged heating. Is this normal?

  • This is often an indication of decomposition or side reactions.[1] If the reaction has gone to completion (i.e., the magnesium has been consumed), continued heating is unnecessary and can be detrimental to your yield.[1]

Experimental Workflow & Visualization

General Protocol for Grignard Synthesis of a Trialkylsilane

This protocol outlines the synthesis of a trialkylsilane via the "normal addition" method, where the chlorosilane is added to the pre-formed Grignard reagent.

1. Preparation:

• Flame-dry all glassware under vacuum and assemble while hot, cooling under a stream of inert gas (Argon or Nitrogen).
• Equip a three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer.
• Place magnesium turnings in the flask along with a small crystal of iodine.

2. Grignard Reagent Formation:

• Add a small portion of the alkyl halide (dissolved in anhydrous THF) to the magnesium.
• If the reaction does not start, gentle heating may be applied. Initiation is marked by a color change and a gentle reflux.
• Once initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a steady reflux.
• After the addition is complete, stir the mixture at room temperature or with gentle heating until most of the magnesium is consumed.

3. Reaction with Chlorosilane:

• Cool the Grignard reagent solution in an ice bath.
• Add the chlorosilane (dissolved in anhydrous THF) dropwise via the dropping funnel.
• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours or overnight.

4. Workup and Purification:

• Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride to quench the reaction.
• Extract the product with an organic solvent (e.g., diethyl ether).
• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.
• Purify the crude organosilane by fractional distillation.

Logical Workflow for Troubleshooting Grignard Initiation

Caption: Troubleshooting flowchart for Grignard reaction initiation.

Reaction Mechanism: Grignard Reaction with a Chlorosilane

Caption: Simplified mechanism of organosilane formation.

Quantitative Data Summary

Parameter	Condition 1	Condition 2	Effect on Yield/Selectivity	Reference
Solvent	Diethyl Ether	THF	THF generally leads to faster reactions but may increase Wurtz coupling.	[1][3][8]
Temperature	Room Temperature	-30 °C	Lower temperatures improve selectivity for mono-substitution, especially with reactive silanes.	[4][5]
Addition Mode	Normal (Silane to Grignard)	Reverse (Grignard to Silane)	Reverse addition is preferred for partial substitution to avoid over-alkylation/arylation.	[3]
Silane Substrate	Chlorosilane (R-Cl)	Alkoxysilane (R-OR')	Chlorosilanes are more reactive; alkoxysilanes allow for more controlled reactions.	[3][6]

References

• GRIGNARD REAGENTS AND SILANES - Gelest, Inc. [Link]

• Reactions of Grignard Reagents - Master Organic Chemistry. [Link]

• Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry - YouTube. [Link]

• Kinetics of the Grignard Reaction with Silanes in Diethyl Ether and Ether−Toluene Mixtures - ACS Publications. [Link]

• Organosilicon Reagents in Natural Product Synthesis - Resonance. [Link]

• Grignard Reaction with Chlorosilanes in THF: A Kinetic Study - ResearchGate. [Link]

• Practice Problem: Grignard Reactions - YouTube. [Link]

• Grignard Formation - Troubleshooting and Perfecting : r/Chempros - Reddit. [Link]

• Preparation of alkyl silanes by the grignard reaction employing cyclic ethers - Google P

• Improved Synthesis of Aryltrialkoxysilanes via Treatment of Aryl Grignard or Lithium Reagents with Tetraalkyl Orthosilicates - Organic Chemistry Portal. [Link]

• (PDF) - Polyfunctional carbosilanes and organosilicon compounds. Synthesis via Grignard reagents - ResearchGate. [Link]

• Improved synthesis of aryltrialkoxysilanes via treatment of aryl Grignard or lithium reagents with tetraalkyl orthosilicates - PubMed. [Link]

• Preparation of triphenylmethanol via Grignard, Expt. 8 - YouTube. [Link]

Sources

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• 2. m.youtube.com [m.youtube.com]
• 3. gelest.com [gelest.com]
• 4. Improved Synthesis of Aryltrialkoxysilanes via Treatment of Aryl Grignard or Lithium Reagents with Tetraalkyl Orthosilicates [organic-chemistry.org]
• 5. Improved synthesis of aryltrialkoxysilanes via treatment of aryl Grignard or lithium reagents with tetraalkyl orthosilicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US2872471A - Preparation of alkyl silanes by the grignard reaction employing cyclic ethers - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Tale of Two Bonds: A Comparative Guide to the Reactivity of Aryldisilanes and Alkyldisilanes

For researchers in materials science, organic synthesis, and drug development, organodisilanes are powerful building blocks. The reactivity of the silicon-silicon (Si-Si) bond is central to their utility, acting as a linchpin for forming new bonds and constructing complex molecular architectures. However, the nature of the substituents on the silicon atoms—specifically, whether they are aromatic (aryl) or saturated (alkyl) groups—dramatically alters the chemical behavior of this bond.

This guide provides an in-depth comparison of the reactivity of aryldisilanes and alkyldisilanes. Moving beyond a simple catalog of reactions, we will explore the fundamental electronic and steric principles that govern these differences, supported by experimental data and detailed protocols. Understanding this dichotomy is crucial for rationally designing synthetic routes and unlocking the full potential of these versatile silicon compounds.

Part 1: The Electronic and Steric Tug-of-War

The reactivity of the Si-Si σ-bond is primarily dictated by two factors: its electronic properties (electron density and the energy of its frontier molecular orbitals) and the steric accessibility of the silicon centers. Aryl and alkyl groups exert opposing influences on both of these aspects.

Electronic Effects: A Story of Induction and Conjugation

Alkyl groups, such as methyl (-CH₃), are classic electron-donating groups through an inductive effect (+I). They push electron density onto the silicon atoms, which in turn increases the energy of the Si-Si σ-bonding orbital (the Highest Occupied Molecular Orbital, or HOMO). A higher energy HOMO makes the bond more nucleophilic and thus more susceptible to attack by electrophiles.

Conversely, aryl groups, like phenyl (-C₆H₅), are electron-withdrawing via induction (-I) due to the higher electronegativity of sp²-hybridized carbons compared to sp³-hybridized carbons. More significantly, the π-system of the aromatic ring can interact with the empty σ* anti-bonding orbital of the Si-Si bond. This σ*-π conjugation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the silicon atoms more electrophilic and susceptible to attack by nucleophiles.

Caption: Figure 1: Dominant Electronic Effects on Disilanes.

Steric Effects

Steric hindrance plays a straightforward but critical role. The approach of a reagent to the Si-Si bond is necessary for a reaction to occur. Phenyl groups are significantly bulkier than methyl groups. This steric shield can sometimes override electronic preferences, slowing down reactions at the silicon center of aryldisilanes compared to their less hindered alkyl counterparts, especially when bulky reagents are involved.

Part 2: Reactivity in Key Reaction Classes

The interplay of these electronic and steric factors leads to divergent reactivity profiles in fundamental chemical transformations.

A. Electrophilic Cleavage: The Alkyldisilane's Forte

In electrophilic cleavage, an electron-poor species attacks the electron-rich Si-Si bond. Common electrophiles include halogens like iodine (I₂) and bromine (Br₂).

Causality: Due to the electron-donating nature of alkyl groups, the Si-Si bond in alkyldisilanes has a higher electron density (a higher HOMO) than in aryldisilanes. This makes it a better nucleophile and more reactive towards electrophiles.

Disilane Type	Reagent	Relative Reactivity	Products
Alkyldisilane	I₂ or Br₂	High	2 x R₃Si-X
Aryldisilane	I₂ or Br₂	Low	2 x Ar₃Si-X

Table 1: Qualitative Comparison of Reactivity in Electrophilic Halogenation.

Experimental Protocol: Electrophilic Cleavage of Hexamethyldisilane with Iodine

This protocol is adapted from the principles described in kinetic studies of the reaction.[1]

Caption: Figure 2: Workflow for Electrophilic Cleavage.

Objective: To demonstrate the cleavage of the Si-Si bond in an alkyldisilane by an electrophile.

Materials:

• Hexamethyldisilane ((CH₃)₃Si-Si(CH₃)₃)

• Iodine (I₂)

• Carbon tetrachloride (CCl₄) or other inert solvent

• 5% Aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with stir bar

• Dropping funnel

• Separatory funnel

Procedure:

• Setup: Under a nitrogen or argon atmosphere, charge a round-bottom flask with hexamethyldisilane (1.0 eq) and CCl₄.

• Reagent Preparation: In a separate flask, prepare a solution of iodine (1.0 eq) in CCl₄.

• Reaction: Slowly add the iodine solution to the stirred solution of hexamethyldisilane at room temperature. The deep purple color of the iodine will fade as it is consumed. The reaction can be gently heated if the rate is slow at room temperature.

• Monitoring: The reaction can be monitored by the disappearance of the iodine color. For more precise monitoring, thin-layer chromatography (TLC) or gas chromatography (GC) can be used.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a 5% aqueous sodium thiosulfate solution to quench any unreacted iodine.

• Isolation: Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Analysis: The product, trimethylsilyl iodide ((CH₃)₃SiI), can be purified by distillation and characterized by NMR spectroscopy and GC-MS.

B. Nucleophilic Cleavage: The Aryldisilane's Domain

In nucleophilic cleavage, an electron-rich species attacks one of the silicon atoms. Strong nucleophiles such as alkoxides (e.g., potassium methoxide, KOMe) or organolithium reagents are typically used.

Causality: The electron-withdrawing aryl groups make the silicon atoms in aryldisilanes more electrophilic (lower LUMO) and thus better targets for nucleophilic attack. Furthermore, the departure of a silyl anion is facilitated by the ability of the aryl groups to stabilize the forming negative charge. Studies have shown that phenyl groups are cleaved from silicon by nucleophiles more readily than methyl groups.[2]

Experimental Evidence: While hexamethyldisilane can be cleaved by nucleophiles, it often requires activation or harsher conditions.[3] In contrast, the Si-Si bond in hexaphenyldisilane is readily cleaved by reagents like potassium methoxide. This enhanced reactivity is a direct consequence of the electronic stabilization provided by the phenyl rings.

Disilane Type	Reagent	Relative Reactivity	Intermediate/Products
Alkyldisilane	KOMe	Low	R₃Si-OMe + K⁺ ⁻SiR₃
Aryldisilane	KOMe	High	Ar₃Si-OMe + K⁺ ⁻SiAr₃

Table 2: Qualitative Comparison of Reactivity in Nucleophilic Cleavage.

Experimental Protocol: Nucleophilic Cleavage of Hexaphenyldisilane with Potassium Methoxide

Objective: To demonstrate the enhanced susceptibility of an aryldisilane to nucleophilic attack.

Materials:

• Hexaphenyldisilane ((C₆H₅)₃Si-Si(C₆H₅)₃)

• Potassium methoxide (KOMe)

• Anhydrous methanol (MeOH)

• Anhydrous tetrahydrofuran (THF)

• Quenching agent (e.g., chlorotrimethylsilane)

• Round-bottom flask with stir bar and reflux condenser

Procedure:

• Setup: Under a nitrogen or argon atmosphere, add hexaphenyldisilane (1.0 eq) and anhydrous THF to a dry round-bottom flask.

• Nucleophile Addition: Prepare a solution of potassium methoxide (1.1 eq) in anhydrous methanol and add it to the stirred suspension of hexaphenyldisilane.

• Reaction: Heat the reaction mixture to reflux. The hexaphenyldisilane will slowly dissolve as it reacts.

• Monitoring: Monitor the progress of the reaction by TLC, observing the disappearance of the starting material.

• Workup and Trapping: After the reaction is complete (typically several hours), cool the mixture. The resulting triphenylsilyl potassium (Ph₃SiK) can be used in a subsequent reaction. For characterization, it can be quenched by adding an electrophile like chlorotrimethylsilane and analyzing the formation of Ph₃Si-SiMe₃.

• Isolation: The product, triphenylmethoxysilane (Ph₃SiOMe), can be isolated after an appropriate aqueous workup and purified by chromatography or recrystallization.

C. Oxidation Reactions

Oxidation of the Si-Si bond, typically with a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA), results in the insertion of an oxygen atom to form a disiloxane.

Caption: Figure 3: Oxidation of a Disilane.

Causality: The reaction with m-CPBA is an electrophilic oxidation; the peroxy acid acts as the electrophile, attacking the nucleophilic Si-Si bond.[4][5] Following the logic from electrophilic cleavage, the more electron-rich Si-Si bond of an alkyldisilane should be more nucleophilic and therefore react faster with the electrophilic oxygen of the peroxy acid.

Part 3: Conclusion and Outlook

The reactivity of the Si-Si bond is a tunable feature, governed by the electronic and steric nature of its substituents.

• Alkyldisilanes , with their electron-rich Si-Si bonds, are more reactive towards electrophiles . Their smaller steric profile also contributes to higher reactivity in many cases.

• Aryldisilanes , with their electron-poor and sterically shielded silicon centers, are less reactive towards electrophiles but are significantly more susceptible to nucleophilic attack .

This fundamental dichotomy is a cornerstone of modern organosilicon chemistry. By selecting the appropriate substituent, researchers can tailor the disilane to act as a silyl radical precursor (via photolysis, particularly effective for aryldisilanes), a nucleophilic silylating agent (via cleavage of alkyldisilanes), or an electrophilic silicon synthon. This control allows for the strategic construction of silicon-containing pharmaceuticals, polymers, and advanced materials, ensuring that the tale of these two bonds will continue to unfold in laboratories for years to come.

References

• Karimi, B., & Golshani, B. (2000). Mild and Highly Efficient Method for the Silylation of Alcohols Using Hexamethyldisilazane Catalyzed by Iodine under Nearly Neutral Reaction Conditions. J. Org. Chem., 65, 7228-7230. [Link]

• Langer, J. et al. (2022). Comparative analysis of hexamethyldisiloxane and hexamethyldisilazane plasma polymer thin films before and after plasma oxidation. Plasma Processes and Polymers. [Link]

• Xi, Z. et al. (2001). Cleavage of C—Si Bond by Intramolecular Nucleophilic Attack: Lithiation-Promoted Formation of Siloles from 1-Bromo-4-trisubstituted Silyl-1,3-butadiene Derivatives. Journal of Organometallic Chemistry. [Link]

• Wang, D. et al. (2018). Potassium methoxide/disilane-mediated formylation of aryl iodides with DMF at room temperature. Organic Chemistry Frontiers. [Link]

• Kubota, K. et al. (2020). General Synthesis of Trialkyl- and Dialkylarylsilylboranes: Versatile Silicon Nucleophiles in Organic Synthesis. Angewandte Chemie. [Link]

• LibreTexts Chemistry. (2020). Oxidation of Alkenes - Epoxidation. [Link]

• Master Organic Chemistry. (n.d.). m-CPBA (meta-chloroperoxybenzoic acid). [Link]

• Thompson, J. A. et al. (2014). REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION. PMC. [Link]

• Davidson, I. M. T., & Howard, A. B. (1975). Gas-phase reaction between hexamethyldisilane and iodine. Transactions of the Faraday Society. [Link]

• Gilman, H., & Smith, C. L. (1967). Cleavage Reactions of the Silicon-Silicon Bond of Hexaphenyldisilane. Journal of the American Chemical Society. [Link]

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A Senior Application Scientist's Guide to Aryldisilane Synthesis: A Cost-Benefit Analysis

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of materials science and pharmaceutical development, aryldisilanes have emerged as crucial building blocks and versatile intermediates. Their unique electronic and steric properties make them valuable in the synthesis of functional polymers, organic electronics, and complex drug molecules. However, the synthetic route chosen to access these compounds can significantly impact the overall efficiency, cost, and environmental footprint of a research or development program. This guide provides an in-depth, objective comparison of the primary synthesis routes to aryldisilanes, supported by experimental data and field-proven insights, to empower researchers to make informed decisions.

Reductive Coupling of Arylhalosilanes: The Classic Approach

The reductive coupling of arylhalosilanes, often referred to as a Wurtz-type reaction, is one of the oldest and most established methods for forming silicon-silicon bonds.[1] The fundamental principle involves the use of a reducing agent, typically an alkali metal like sodium, to couple two arylhalosilane molecules.[2][3]

The Underlying Chemistry: A Radical or Ionic Path?

The mechanism of the Wurtz-Fittig reaction, a related process, is thought to proceed through one of two main pathways: a radical-based mechanism involving single-electron transfers from the metal to the haloalkane, or an organoalkali mechanism where an organometallic intermediate is formed.[4] In the context of aryldisilane synthesis, the reaction of an arylchlorosilane with sodium metal likely proceeds through a similar pathway, where silyl radicals are generated and then dimerize to form the Si-Si bond.

Experimental Protocol: Synthesis of 1,2-Diphenyl-1,1,2,2-tetramethyldisilane

A representative procedure for the synthesis of a symmetrical aryldisilane via reductive coupling is as follows:

Materials:

• Chlorodimethylphenylsilane

• Sodium metal dispersion

• Anhydrous toluene

Procedure:

• A flame-dried, three-necked flask equipped with a reflux condenser, mechanical stirrer, and a nitrogen inlet is charged with anhydrous toluene.

• A dispersion of sodium metal in toluene is added to the flask under a nitrogen atmosphere.

• The mixture is heated to reflux with vigorous stirring.

• A solution of chlorodimethylphenylsilane in anhydrous toluene is added dropwise to the refluxing mixture over a period of 2 hours.

• After the addition is complete, the reaction mixture is refluxed for an additional 4 hours.

• The reaction is cooled to room temperature, and the excess sodium is quenched by the slow addition of isopropanol, followed by water.

• The organic layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or recrystallization.

Cost-Benefit Analysis

Table 1: Cost-Benefit Analysis of Reductive Coupling

Factor	Analysis
Cost	Moderate. The primary costs are associated with the arylhalosilane starting material and the sodium metal. The use of a common solvent like toluene helps to keep solvent costs down.
Yield	Variable. Yields can range from moderate to good, but are often sensitive to reaction conditions, including the quality of the sodium dispersion and the rate of addition of the chlorosilane. Side reactions, such as the formation of polysilanes, can reduce the yield of the desired disilane.[4]
Scalability	Challenging. The use of highly reactive and pyrophoric sodium metal presents significant safety challenges for large-scale synthesis. Heat management during the exothermic reaction can also be difficult to control on a larger scale.
Substrate Scope	Limited. The harsh reaction conditions are not tolerant of many functional groups, limiting the complexity of the aryldisilanes that can be synthesized directly.[5]
Safety & Environment	High Concern. The use of sodium metal requires stringent safety precautions due to its flammability and reactivity with water. The reaction also generates a significant amount of sodium chloride waste.

Workflow Diagram

Caption: Reductive Coupling Workflow.

Dehydrogenative Coupling of Arylhydrosilanes: The "Green" Alternative

Dehydrogenative coupling of arylhydrosilanes has gained significant attention as a more atom-economical and environmentally friendly alternative to reductive coupling.[6][7] This method involves the use of a catalyst to promote the formation of a Si-Si bond with the liberation of hydrogen gas as the only byproduct.[8]

The Underlying Chemistry: Catalytic Activation of the Si-H Bond

The mechanism of dehydrogenative coupling typically involves the oxidative addition of the Si-H bond to a metal catalyst, followed by reductive elimination of H₂ and the formation of the Si-Si bond. A variety of transition metal complexes, including those based on titanium, zirconium, and nickel, have been shown to be effective catalysts for this transformation.[8]

Experimental Protocol: Synthesis of 1,2-Diphenyl-1,1,2,2-tetramethyldisilane

A general procedure for the dehydrogenative coupling of an arylhydrosilane is as follows:

Materials:

• Dimethylphenylsilane

• Catalyst (e.g., a titanocene or nickel complex)

• Anhydrous, inert solvent (e.g., toluene or THF)

Procedure:

• In a glovebox, a Schlenk flask is charged with the catalyst and the anhydrous solvent.

• Dimethylphenylsilane is added to the flask via syringe.

• The reaction mixture is stirred at the desired temperature (which can range from room temperature to elevated temperatures depending on the catalyst) under an inert atmosphere.

• The reaction is monitored by GC-MS or NMR spectroscopy for the disappearance of the starting material and the formation of the product.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation or column chromatography to remove the catalyst and any side products.

Cost-Benefit Analysis

Table 2: Cost-Benefit Analysis of Dehydrogenative Coupling

Factor	Analysis
Cost	High. The primary cost driver for this method is the catalyst, which can be expensive, especially those based on precious metals. The arylhydrosilane starting materials are generally less expensive than the corresponding arylhalosilanes.
Yield	Good to Excellent. Dehydrogenative coupling reactions often proceed with high selectivity and yield, with minimal side product formation.
Scalability	Good. The reaction conditions are generally milder than reductive coupling, making it more amenable to scale-up. The primary challenge is the cost and availability of the catalyst for large-scale production.
Substrate Scope	Broad. This method is generally more tolerant of functional groups compared to reductive coupling, allowing for the synthesis of more complex aryldisilanes.
Safety & Environment	Favorable. The only byproduct is hydrogen gas, making this a much "greener" process than reductive coupling. The primary environmental concern is the use of a metal catalyst, which may need to be removed from the final product and recycled.

Workflow Diagram

Caption: Dehydrogenative Coupling Workflow.

Silyl Anion Chemistry: The Nucleophilic Approach

The use of silyl anions as nucleophiles offers a powerful and versatile method for the synthesis of aryldisilanes. This approach typically involves the preparation of a silyllithium reagent, which is then reacted with a suitable electrophile, such as an arylhalosilane.[9]

The Underlying Chemistry: Nucleophilic Substitution at Silicon

The core of this method is the generation of a highly reactive silyl anion, which can then participate in a nucleophilic substitution reaction. The preparation of the silyllithium reagent itself can be achieved by the reaction of an arylhalosilane with lithium metal.[9] This pre-formed silyl anion then attacks the silicon center of a second arylhalosilane molecule, displacing the halide and forming the desired Si-Si bond.

Experimental Protocol: Synthesis of 1,2-Diphenyl-1,1,2,2-tetramethyldisilane

A detailed procedure for the synthesis of 1,2-diphenyl-1,1,2,2-tetramethyldisilane via a silyl anion intermediate is as follows:[10]

Part A: Preparation of Dimethylphenylsilyllithium

• A flame-dried, three-necked flask equipped with a magnetic stir bar, a nitrogen inlet, and a septum is charged with lithium wire.

• Anhydrous tetrahydrofuran (THF) is added, and the flask is cooled in an ice bath.

• Chlorodimethylphenylsilane is added dropwise to the stirred suspension of lithium in THF.

• The reaction mixture is stirred at a low temperature (e.g., in a freezer at -15 to -20 °C) for an extended period (e.g., 59 hours) to facilitate the formation of the dimethylphenylsilyllithium reagent. The solution typically turns a deep purple color.[10]

Part B: Coupling Reaction

• In a separate flame-dried flask, a solution of chlorodimethylphenylsilane in anhydrous THF is prepared and cooled to a low temperature (e.g., -78 °C).

• The prepared dimethylphenylsilyllithium solution is then added dropwise to the cooled solution of chlorodimethylphenylsilane.

• The reaction is allowed to warm to room temperature and stirred for several hours.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The organic layer is extracted with an organic solvent (e.g., diethyl ether), washed with brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography.

Cost-Benefit Analysis

Table 3: Cost-Benefit Analysis of Silyl Anion Chemistry

Factor	Analysis
Cost	Moderate to High. The costs are associated with the arylhalosilane, lithium metal, and the use of anhydrous THF. The need for cryogenic temperatures can also add to the operational costs.
Yield	Good to Excellent. This method often provides high yields of the desired aryldisilane with good control over the reaction.
Scalability	Challenging. The use of pyrophoric organolithium reagents requires specialized handling and safety precautions, which can be challenging to implement on a large scale.[11][12][13] The need for low temperatures also presents a hurdle for large-scale production.
Substrate Scope	Broad. Silyl anion chemistry is generally tolerant of a wide range of functional groups, making it a versatile method for the synthesis of complex aryldisilanes.
Safety & Environment	High Concern. Silyllithium reagents are highly pyrophoric and react violently with air and moisture, necessitating the use of inert atmosphere techniques and stringent safety protocols.[11][12][13] The use of lithium metal and ethereal solvents also poses fire hazards.

Workflow Diagram

Caption: Silyl Anion Chemistry Workflow.

Comparative Summary and Recommendations

Table 4: Overall Comparison of Aryldisilane Synthesis Routes

Feature	Reductive Coupling	Dehydrogenative Coupling	Silyl Anion Chemistry
Starting Materials	Arylhalosilanes	Arylhydrosilanes	Arylhalosilanes
Key Reagent	Alkali Metal (e.g., Na)	Transition Metal Catalyst	Organolithium Reagent
Byproduct	Metal Halide Salt	Hydrogen Gas	Lithium Halide Salt
Yield	Variable	Good to Excellent	Good to Excellent
Cost	Moderate	High	Moderate to High
Scalability	Challenging	Good	Challenging
Functional Group Tolerance	Low	High	High
Safety Concerns	High	Moderate	Very High
Environmental Impact	High	Low	Moderate

Recommendations for Route Selection:

• For large-scale, cost-sensitive synthesis of simple, symmetrical aryldisilanes where functional group tolerance is not a concern, Reductive Coupling may be considered, provided that the necessary safety infrastructure is in place.

• For the synthesis of functionalized, complex aryldisilanes where high yield, selectivity, and a favorable environmental profile are paramount, and catalyst cost is not a primary constraint, Dehydrogenative Coupling is the superior choice. Its scalability and milder reaction conditions make it an attractive option for industrial applications.

• For laboratory-scale synthesis of a wide variety of aryldisilanes with excellent control and high yields, especially when functional group tolerance is critical, Silyl Anion Chemistry is a powerful tool. However, the inherent safety risks associated with pyrophoric reagents necessitate a high level of expertise and a well-equipped laboratory.

Conclusion

The synthesis of aryldisilanes is a critical enabling technology in modern chemistry. The choice of synthetic route is a multifactorial decision that requires a careful consideration of cost, efficiency, safety, and environmental impact. While traditional reductive coupling methods offer a cost-effective entry point for simple structures, the field is increasingly moving towards more elegant and sustainable approaches. Dehydrogenative coupling stands out as a particularly promising route for the future, offering a green and efficient pathway to these valuable compounds. Silyl anion chemistry, while demanding in its execution, provides a high degree of versatility for the synthesis of complex and novel aryldisilane architectures. By understanding the nuances of each of these synthetic strategies, researchers can select the most appropriate method to advance their scientific and developmental goals.

References

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• The regio- and stereochemical course of reductive cross-coupling reactions between 1,3-disubstituted allenes and vinylsilanes: Synthesis of (Z)-dienes. (2010). PubMed Central. Retrieved from [Link]

• Arkles, B. (n.d.). Grignard Reagents and Silanes. ResearchGate. Retrieved from [Link]

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• Scheidt, K. A., et al. (2007). Dimethyl(1-oxopropyl)phenylsilane. Organic Syntheses, 84, 190.
• Wang, Z., et al. (2019). Organophosphonic acid catalyzed dehydrogenative coupling of hydrosilanes with alcohols under solvent-free conditions.

• Grokipedia. (n.d.). Wurtz reaction. Retrieved from [Link]

• ChemInform Abstract: Synthesis and Structure of Dimethyl 3,6-Diphenyl-1,2-dihydro-1,2,4,5-tetrazine-1,2-dicarboxylate. (2010). ResearchGate. Retrieved from [Link]

• Schwindeman, J. A., Woltermann, C. J., & Letchford, R. J. (n.d.). Safe handling of organolithium compounds in the laboratory. Princeton EHS. Retrieved from [Link]

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